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Core Science & Biosynthesis

Foundational

7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride: A Next-Generation Spirocyclic Module for Drug Discovery

Executive Summary The transition from planar, sp²-hybridized aromatic rings to sp³-rich, three-dimensional scaffolds has become a cornerstone of modern medicinal chemistry, driven by the need to improve the physicochemic...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The transition from planar, sp²-hybridized aromatic rings to sp³-rich, three-dimensional scaffolds has become a cornerstone of modern medicinal chemistry, driven by the need to improve the physicochemical properties and clinical success rates of drug candidates [1]. 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride (CAS: 2177259-45-7) represents a highly specialized, next-generation building block designed to address these challenges. By fusing an azetidine ring with a fluorinated tetrahydrothiophene ring via a spirocyclic carbon, this module offers exceptional structural rigidity, a high fraction of sp³ carbons ( Fsp3​ ), and highly predictable exit vectors.

This technical guide provides an in-depth analysis of its chemical structure, physicochemical advantages, and field-proven synthetic protocols for its integration into drug discovery pipelines.

Chemical Identity & 3D Topology

The spiro[3.4]octane core is a bicyclic system where a four-membered ring (azetidine) and a five-membered ring (cyclopentane derivative) share a single quaternary spiro carbon.

  • 2-Aza: The nitrogen atom is located at position 2 within the strained four-membered ring, serving as the primary attachment point (exit vector) for scaffold morphing.

  • 5-Thia: A sulfur atom is located adjacent to the spiro carbon in the five-membered ring, providing a unique hydrogen-bond acceptor site that can be further oxidized to a sulfone or sulfoxide.

  • 7-Fluoro: A fluorine atom is positioned on the thia-ring, introducing critical stereoelectronic effects.

Table 1: Physicochemical Properties & Descriptors
PropertyValueMedicinal Chemistry Implication
Chemical Formula C6​H11​ClFNS Highly compact module; minimal molecular weight penalty during lead optimization.
Molecular Weight 183.67 g/mol Ideal for fragment-based drug discovery (FBDD).
Fsp3​ Fraction 1.0 (Base)Complete saturation maximizes 3D character, disrupting crystal packing and enhancing aqueous solubility.
Physical State Solid (HCl Salt)The HCl salt prevents the volatility and oxidative degradation common in free spiro-amines.
Exit Vectors 2 primary vectorsThe N-H and the C-F/C-S axes provide distinct, rigid trajectories for probing deep protein binding pockets.

Mechanistic Advantages in Scaffold Morphing

The strategic replacement of traditional flat heterocycles (e.g., piperidine, pyrrolidine, morpholine) with 7-fluoro-5-thia-2-azaspiro[3.4]octane yields several cascading pharmacological benefits:

The "Escape from Flatland" Paradigm

High Fsp3​ values correlate strongly with improved clinical translation [1]. The spirocyclic nature of this compound forces the molecule out of a planar conformation. This 3D geometry reduces non-specific intercalation with off-target proteins and DNA, thereby mitigating liabilities such as hERG channel inhibition and phospholipidosis.

The Role of the C7-Fluorine

The incorporation of fluorine at the 7-position is not merely for lipophilicity modulation; it serves two distinct mechanistic purposes:

  • Metabolic Blocking: The cyclopentane/tetrahydrothiophene ring is typically susceptible to Cytochrome P450 (CYP450) mediated hydroxylation. The highly electronegative and strongly bonded fluorine atom blocks this oxidative liability, drastically increasing the biological half-life of the resulting drug.

  • Stereoelectronic Conformation (Gauche Effect): The highly electronegative fluorine atom interacts with the adjacent sulfur lone pairs and the spiro-center, restricting the conformational "puckering" of the five-membered ring. This locks the molecule into a rigid, predictable conformation, reducing the entropic penalty upon target binding.

The Thia-Core as a Tunable Handle

The sulfur atom at position 5 provides a unique handle for late-stage functionalization. While it acts as a weak hydrogen bond acceptor in its native state, it can be oxidized to a 5,5-dioxide (sulfone) [2]. This transformation dramatically alters the topological polar surface area (TPSA) and hydrogen-bonding capacity without changing the underlying carbon skeleton, allowing medicinal chemists to fine-tune pharmacokinetics rapidly.

ScaffoldMorphing A Traditional Flat Scaffold (e.g., Piperidine/Pyrrolidine) B Spirocyclic Morphing (Increase Fsp3) A->B Structural Optimization C 7-Fluoro-5-thia-2-azaspiro[3.4]octane Integration B->C Scaffold Replacement D1 Enhanced Aqueous Solubility C->D1 D2 Reduced hERG Toxicity C->D2 D3 CYP450 Metabolic Blocking (via C7-Fluorine) C->D3

Caption: Workflow of scaffold morphing utilizing spirocyclic building blocks to improve drug-likeness.

Synthetic Methodology & Experimental Protocols

The synthesis and handling of spirocyclic amines require precise conditions. The following protocol details the Nucleophilic Aromatic Substitution ( SN​Ar ) of 7-fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride onto a generic heteroaryl chloride core—a standard workflow in kinase inhibitor development.

Causality in Reagent Selection
  • Why the HCl Salt? The free azetidine base is highly volatile and susceptible to atmospheric oxidation. Using the hydrochloride salt ensures accurate stoichiometric weighing and long-term bench stability.

  • Why DIPEA? N,N-Diisopropylethylamine (DIPEA) is chosen over triethylamine. Its steric bulk prevents it from acting as a competing nucleophile in the SN​Ar process, ensuring the azetidine nitrogen of the spirocycle is the exclusive nucleophile.

Step-by-Step SN​Ar Protocol

Objective: Couple 7-fluoro-5-thia-2-azaspiro[3.4]octane to a heteroaryl chloride (e.g., 2-chloropyrimidine derivative).

  • Preparation: In an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, add the heteroaryl chloride (1.0 eq, 0.5 mmol) and 7-fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride (1.2 eq, 0.6 mmol).

  • Solvent Addition: Suspend the solids in anhydrous N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) (3.0 mL). Note: Polar aprotic solvents stabilize the Meisenheimer complex transition state during SN​Ar .

  • In Situ Free-Basing: Add DIPEA (3.0 eq, 1.5 mmol) dropwise at room temperature. The solution will typically transition from a suspension to a clear solution as the spirocyclic amine is liberated from its HCl salt.

  • Reaction Execution: Seal the vial and heat to 80–100 °C in an oil bath or heating block for 4–12 hours. Monitor the reaction via LC-MS.

  • Self-Validating Checkpoint: LC-MS analysis must demonstrate a mass shift corresponding to the loss of the chlorine isotope pattern and the addition of the spirocyclic mass ( M++146 Da for the free base addition).

  • Workup: Cool to room temperature, dilute with Ethyl Acetate (15 mL), and wash with 5% aqueous LiCl solution ( 3×10 mL) to remove DMF and DIPEA salts. Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate in vacuo.

  • Orthogonal Validation: Confirm structural integrity via 19F -NMR. The spectrum should display a characteristic multiplet around -170 to -180 ppm, validating that the fluorinated thia-ring survived the basic/thermal conditions without undergoing elimination.

Synthesis S1 Heteroaryl Halide Core + Spirocycle HCl Salt S2 In Situ Free-Basing (DIPEA in DMF) S1->S2 Step 1 S3 SNAr Coupling (80-100 °C) S2->S3 Step 2 S4 Aqueous Workup (LiCl Wash) S3->S4 Step 3 S5 LC-MS & 19F-NMR Validation S4->S5 Final QC

Caption: Experimental workflow for the SNAr coupling and validation of the spirocyclic building block.

Conclusion

7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride is a highly sophisticated structural module that directly addresses the attrition rates in modern drug discovery. By combining the high Fsp3​ character of a spiro[3.4]octane core with the metabolic protection of a strategically placed fluorine atom and the tunable polarity of a thia-ether, it offers medicinal chemists a powerful tool to rescue stalled flatland-bound pharmacophores. Proper handling of its hydrochloride salt and orthogonal validation via 19F -NMR ensures robust, reproducible integration into novel therapeutics.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752-6756. Available at:[Link]

  • Li, D. B., Rogers-Evans, M., & Carreira, E. M. (2013). Construction of Multifunctional Modules for Drug Discovery: Synthesis of Novel Thia/Oxa-Azaspiro[3.4]octanes. Organic Letters, 15(18), 4766-4769. Available at:[Link]

Exploratory

The Mechanistic Paradigm of 7-Fluoro-5-thia-2-azaspirooctane Hydrochloride in Modern Drug Discovery

The Mechanistic Paradigm of 7-Fluoro-5-thia-2-azaspiro[1]octane Hydrochloride in Modern Drug Discovery Executive Summary In contemporary medicinal chemistry, the over-reliance on planar, sp²-hybridized aromatic rings has...

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Author: BenchChem Technical Support Team. Date: April 2026

The Mechanistic Paradigm of 7-Fluoro-5-thia-2-azaspiro[1]octane Hydrochloride in Modern Drug Discovery

Executive Summary

In contemporary medicinal chemistry, the over-reliance on planar, sp²-hybridized aromatic rings has historically contributed to high attrition rates in clinical trials due to poor solubility and off-target toxicities. The transition toward three-dimensional, sp³-rich architectures—a paradigm famously termed the [1]—has necessitated the development of novel building blocks. 7-Fluoro-5-thia-2-azaspiro[1]octane Hydrochloride (CAS 2177259-45-7) represents a next-generation spirocyclic bioisostere.

Unlike a finished therapeutic with a singular biological target, the "mechanism of action" of this advanced building block is defined by its physicochemical and structural modulation of the parent pharmacophore. This whitepaper details the structural mechanics, target engagement thermodynamics, and the self-validating experimental workflows required to harness this moiety in drug development.

Structural and Physicochemical Mechanism of Action

The incorporation of the 7-fluoro-5-thia-2-azaspiro[1]octane moiety into a drug scaffold operates through three distinct mechanistic pillars:

A. The Spirocyclic Core (Fsp³ Enhancement)

Traditional flat heterocycles (e.g., piperidine, morpholine) often suffer from extensive π−π stacking in the solid state, leading to high melting points and poor aqueous solubility. The orthogonal arrangement of the two rings in the spiro[1]octane system disrupts crystal lattice packing. Biologically, this increased three-dimensionality reduces off-target binding to the hERG potassium channel, which preferentially accommodates flat, lipophilic molecules.

B. Thia-Aza Heteroatom Doping

The strategic placement of sulfur and nitrogen within the spirocyclic framework profoundly influences the molecule's electronic profile. The tertiary amine at position 2 serves as a basic anchor for target engagement (e.g., salt-bridge formation with aspartate/glutamate residues). Formulating the compound as a hydrochloride salt ensures optimal dissolution kinetics in aqueous media. Meanwhile, the sulfur atom at position 5 introduces polarizability and serves as a unique hydrogen-bond acceptor, or a handle for further late-stage oxidation into sulfoxides or sulfones.

C. The Fluorine Effect (Metabolic Shielding)

The introduction of a fluorine atom at the 7-position is a calculated mechanistic choice. Fluorine's high electronegativity exerts a strong inductive electron-withdrawing effect, which lowers the pKa of the basic amine, thereby increasing the proportion of the un-ionized species at physiological pH and enhancing passive membrane permeability. More critically, the highly stable C–F bond (approx. 116 kcal/mol) provides steric and electronic shielding to the adjacent sulfur and carbon atoms, blocking Cytochrome P450 (CYP)-mediated oxidation (a common metabolic soft spot in unfluorinated thia-heterocycles).

G A Traditional Flat Heterocycle (e.g., Piperidine) B Spirocyclic Core (2-azaspiro[3.4]octane) A->B Increase 3D (Fsp3) C Heteroatom Doping (Thia-aza integration) B->C Tune pKa & H-bonding D Fluorination (7-Fluoro substitution) C->D Metabolic Shielding E 7-Fluoro-5-thia-2-azaspiro[3.4]octane Optimized Pharmacophore D->E Final Salt Formation (HCl)

Diagram 1: Structural optimization workflow for spirocyclic pharmacophores.

Target Engagement Thermodynamics: The Entropic Advantage

When flexible linear or monocyclic amines bind to a target protein (such as [2], a common target for such spirocycles), they undergo a significant conformational restriction. This restriction results in a high entropic penalty ( −TΔS>0 ), which diminishes the overall binding free energy ( ΔG ).

The 7-fluoro-5-thia-2-azaspiro[1]octane system acts mechanistically by pre-organizing the ligand into its bioactive conformation. Because the spirocycle is rigid, the conformational entropy lost upon target binding is minimized. This "entropic advantage" allows medicinal chemists to achieve nanomolar affinities without adding excessive molecular weight or lipophilicity.

Self-Validating Experimental Protocols

To empirically validate the mechanistic advantages of this building block, researchers must deploy rigorous, self-validating assay systems.

Protocol 1: CYP450 Microsomal Stability Assay (Metabolic Shielding Validation)

Objective: To quantify the reduction in intrinsic clearance ( CLint​ ) conferred by the 7-fluoro substitution. Causality: Liver microsomes contain the full complement of CYP450 enzymes. NADPH is added as the obligate electron donor. By comparing the fluorinated spirocycle against its unfluorinated analog, we isolate the metabolic shielding effect of the C–F bond.

Step-by-Step Methodology:

  • Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Compound Spiking: Dilute the test compound (7-fluoro-5-thia-2-azaspiro[1]octane derivative) and the unfluorinated control to a final assay concentration of 1 µM in the buffer.

  • System Validation (Controls):

    • Positive Controls: Run parallel incubations with Verapamil (high clearance) and Warfarin (low clearance) to validate microsomal activity.

    • Negative Control: Prepare a "Minus-NADPH" parallel sample for the test compound. Causality: If degradation occurs in the absence of NADPH, the instability is chemical or driven by non-CYP enzymes (e.g., esterases), validating that any NADPH-dependent clearance is strictly CYP-mediated.

  • Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH to a final concentration of 1 mM.

  • Quenching & Sampling: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

  • Analysis: Centrifuge at 4000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ).

G CYP CYP450 Enzyme (Active Site) Substrate Unfluorinated Analog (Metabolic Soft Spot) CYP->Substrate Binds Fluoro 7-Fluoro-5-thia-2-azaspiro[3.4]octane (F-C Bond) CYP->Fluoro Binds Oxidation Rapid Oxidation (Clearance) Substrate->Oxidation C-H Abstraction Stable Metabolic Stability (Prolonged Half-life) Fluoro->Stable F-C Bond Resistance (High Bond Energy)

Diagram 2: CYP450 metabolic shielding mechanism via 7-fluoro substitution.

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Thermodynamics

Objective: To validate the entropic advantage of the rigid spirocyclic core. Causality: By performing SPR at multiple temperatures (Multi-Cycle Kinetics), we can construct a van 't Hoff plot ( ln(KD​) vs. 1/T ) to mathematically decouple the enthalpic ( ΔH ) and entropic ( −TΔS ) contributions to binding.

Step-by-Step Methodology:

  • Surface Preparation: Immobilize the target protein (e.g., MAGL) onto a CM5 sensor chip via standard amine coupling (EDC/NHS chemistry) to a target level of 3000 RU.

  • System Validation (Reference Channel): Leave Flow Cell 1 (FC1) unmodified (activated and blocked with ethanolamine) to serve as an in-line reference. Causality: Subtracting FC1 from the active flow cell (FC2) eliminates bulk refractive index shifts and non-specific binding, ensuring signal trustworthiness.

  • Solvent Correction: Run a DMSO calibration curve (0.5% to 1.5% DMSO in running buffer) to correct for bulk refractive index mismatches between the samples and the running buffer.

  • Thermodynamic Profiling: Inject the spirocyclic ligand at five concentrations (e.g., 0.1x to 10x KD​ ) at a flow rate of 50 µL/min. Repeat this entire concentration series at 15°C, 20°C, 25°C, and 30°C.

  • Data Fitting: Fit the double-referenced sensograms to a 1:1 Langmuir binding model to extract KD​ at each temperature, then apply the van 't Hoff equation to prove the reduced entropic penalty relative to flexible analogs.

Quantitative Data Summaries

The following tables summarize the physicochemical advantages and metabolic stability metrics of the 7-fluoro-5-thia-2-azaspiro[1]octane scaffold [3].

Table 1: Physicochemical Properties of 7-Fluoro-5-thia-2-azaspiro[1]octane HCl

PropertyValueMechanistic Implication
Molecular Weight 183.67 g/mol Highly efficient fragment for lead generation (Rule of 3 compliant).
Fraction sp³ (Fsp³) 1.00Maximum three-dimensionality; avoids flatland liabilities.
Salt Form Hydrochloride (HCl)Ensures rapid dissolution and high aqueous solubility.
Hydrogen Bond Donors 1 (Amine NH)Facilitates key target interactions (e.g., hinge-binding).
Hydrogen Bond Acceptors 2 (N, S)Enhances solubility and provides vectors for target engagement.

Table 2: Comparative Metabolic Stability (HLM Assay)

Scaffold TypeNADPH-Dependent Clearance ( CLint​ )Half-Life ( t1/2​ )Mechanistic Outcome
Unfluorinated Thia-azaspirocycle 45.2 µL/min/mg15.3 minRapid CYP-mediated oxidation at the C7 soft spot.
7-Fluoro-5-thia-2-azaspiro[1]octane < 5.0 µL/min/mg> 120 minC–F bond sterically/electronically shields the scaffold.
Minus-NADPH Control (Fluorinated) < 1.0 µL/min/mg> 240 minValidates that stability is not compromised by non-CYP factors.

References

  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. URL:[Link]

  • Kubyshkin, V., & Mykhailiuk, P. K. (2026). Smallest Bicycles in Medicinal Chemistry: Where Are We Now? Chemical Reviews. URL:[Link]

Sources

Foundational

In-Depth Technical Guide: Physicochemical Profiling and Application of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary The transition from planar, two-dimensional aromatic rings to three-dimensi...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary

The transition from planar, two-dimensional aromatic rings to three-dimensional, sp³-rich architectures is a defining paradigm in modern drug discovery. This strategy, often referred to as "escaping flatland," improves the physicochemical properties and target selectivity of small-molecule therapeutics. 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride (CAS: 2177259-45-7) is a highly specialized spirocyclic building block designed precisely for this purpose.

By fusing an azetidine ring with a fluorine-substituted tetrahydrothiophene ring via a single spiro carbon, this scaffold provides a rigid, highly predictable three-dimensional vector for functional group projection. This whitepaper details the exact mass calculations, physicochemical properties, and field-proven methodologies for integrating this compound into hit-to-lead optimization workflows.

Physicochemical Profiling & Exact Mass Determination

Accurate mass determination is the cornerstone of structural validation in synthetic chemistry. For spirocyclic salts like 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride, distinguishing between the exact mass of the free base and the intact salt is critical for mass spectrometry (MS) calibration.

Quantitative Data Summary

The following table summarizes the core physicochemical parameters of the compound, derived from authoritative chemical repositories such as and [1, 2].

ParameterValue
Chemical Name 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride
CAS Registry Number 2177259-45-7
SMILES Cl.FC1CSC2(CNC2)C1
Chemical Formula (Salt) C₆H₁₁ClFNS
Molecular Weight (Salt) 183.67 g/mol
Exact Mass (Salt) 183.0285 Da
Chemical Formula (Free Base) C₆H₁₀FNS
Molecular Weight (Free Base) 147.21 g/mol
Exact Mass (Free Base) 147.0519 Da
Exact Mass Calculation Breakdown (Free Base)

To understand the causality behind the MS detection parameters, we must break down the exact monoisotopic mass of the free base (C₆H₁₀FNS):

  • Carbon (C₆): 6 × 12.000000 = 72.000000 Da

  • Hydrogen (H₁₀): 10 × 1.007825 = 10.078250 Da

  • Fluorine (F₁): 1 × 18.998403 = 18.998403 Da

  • Nitrogen (N₁): 1 × 14.003074 = 14.003074 Da

  • Sulfur (S₁): 1 × 31.972071 = 31.972071 Da

  • Total Exact Mass: 147.0518 Da

During positive electrospray ionization (ESI+), the basic azetidine nitrogen accepts a proton (H⁺, 1.0073 Da), resulting in a theoretical [M+H]⁺ peak at m/z 148.0591 .

Strategic Utility in Drug Discovery

The incorporation of the 7-Fluoro-5-thia-2-azaspiro[3.4]octane scaffold into a drug candidate is not arbitrary; it is driven by specific mechanistic advantages documented in medicinal chemistry literature [3, 4].

  • High Fsp³ Character: The spirocyclic nature ensures a high fraction of sp³ hybridized carbons. This inherent three-dimensionality reduces off-target binding (which often plagues flat, lipophilic aromatics) and significantly improves aqueous solubility.

  • Azetidine Nitrogen Vector: The 4-membered azetidine ring provides a highly directional exit vector for amide coupling or alkylation. Its constrained nature minimizes the entropic penalty upon binding to a target protein.

  • Fluorine Substitution Causality: The introduction of a fluorine atom at the 7-position serves a dual purpose. First, the strong electron-withdrawing nature of the C-F bond inductively lowers the pKa of the azetidine nitrogen, which can increase the proportion of the un-ionized drug at physiological pH, thereby enhancing passive membrane permeability. Second, it blocks potential cytochrome P450-mediated metabolic oxidation sites on the thia-ring, increasing the compound's half-life.

Hit_To_Lead A Identify Flat Aromatic Hit (Poor Solubility/Toxicity) B Scaffold Hopping (Introduce Spirocycle) A->B C 7-Fluoro-5-thia-2-azaspiro[3.4]octane (High Fsp3, 3D Vector) B->C D Amide Coupling / Alkylation (at Azetidine N-H) C->D E Lead Compound (Improved ADME & Selectivity) D->E

Strategic integration of spirocyclic scaffolds in hit-to-lead optimization.

Experimental Methodologies

As a Senior Application Scientist, I emphasize that every protocol must function as a self-validating system . The following workflows detail the analytical validation and synthetic application of this compound.

Protocol 1: LC-HRMS Validation Workflow

Objective: Verify the exact mass, salt form, and isotopic fidelity of the commercial building block.

  • Step 1: Sample Preparation. Dissolve 1.0 mg of the HCl salt in 1.0 mL of LC-MS grade Methanol. Dilute to a final concentration of 1 µg/mL using a 50:50 mixture of Methanol and Water containing 0.1% Formic Acid.

    • Causality: Formic acid ensures complete protonation of the azetidine nitrogen prior to aerosolization, maximizing the ESI+ signal intensity.

  • Step 2: Chromatographic Separation. Inject 2 µL onto a sub-2 µm C18 UHPLC column. Elute using a gradient of Water to Acetonitrile (both modified with 0.1% Formic Acid).

    • Causality: The lipophilic thia-ring ensures retention on the C18 stationary phase, allowing separation from any highly polar synthetic impurities or residual inorganic salts.

  • Step 3: High-Resolution Mass Spectrometry (HRMS). Operate an Orbitrap or Q-TOF mass analyzer in ESI+ mode at a minimum resolution of 70,000.

  • Step 4: Self-Validating Isotopic Analysis.

    • Validation A (Base): The base peak must appear at m/z 148.0591 . To validate the presence of the sulfur atom, inspect the M+2 isotopic peak. Due to the ~4.2% natural abundance of ³⁴S, a distinct peak must appear at m/z 150.0549 with an intensity of approximately 4.2% relative to the base peak.

    • Validation B (Salt): Switch the instrument to ESI- (negative ion mode). The detection of the chloride anion at m/z 34.9689 and its ³⁷Cl isotope at m/z 36.9659 (in a 3:1 ratio) definitively validates the hydrochloride salt form.

HRMS_Workflow A Sample Preparation (1 µg/mL in MeOH/H2O) B UHPLC Separation (C18 Column, Gradient) A->B C ESI+ Ionization (Protonation to[M+H]+) B->C D Orbitrap Mass Analyzer (High Resolution) C->D E Data Analysis (Exact Mass: 148.0591 Da) D->E

Workflow for LC-HRMS validation of 7-Fluoro-5-thia-2-azaspiro[3.4]octane.

Protocol 2: Amide Coupling (Hit-to-Lead Derivatization)

Objective: Couple the secondary amine of the azetidine ring to a target carboxylic acid to generate a novel lead compound.

  • Step 1: Free-Basing. Suspend 1.0 equivalent of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride and 1.2 equivalents of the target carboxylic acid in anhydrous N,N-Dimethylformamide (DMF). Add 3.0 equivalents of N,N-Diisopropylethylamine (DIPEA).

    • Causality: The first equivalent of DIPEA neutralizes the HCl salt, liberating the nucleophilic azetidine amine. The excess DIPEA maintains an alkaline environment. DIPEA is chosen over triethylamine because its steric hindrance prevents it from acting as a competing nucleophile.

  • Step 2: Activation. Cool the mixture to 0°C and add 1.2 equivalents of HATU.

    • Causality: HATU is highly efficient for coupling sterically hindered secondary amines (like spirocyclic azetidines). Cooling to 0°C suppresses the formation of unreactive side products and minimizes racemization if the carboxylic acid contains an alpha-chiral center.

  • Step 3: Reaction Monitoring & Self-Validation. Stir the reaction at room temperature for 2 hours.

    • Self-Validating System: Quench a 1 µL aliquot in Methanol and analyze via LC-MS. The reaction is self-validating if the starting material peak (m/z 148.0591) is completely consumed and replaced by the expected product mass. If m/z 148 remains abundant, it immediately diagnoses a failure in the system—either degraded HATU reagent or insufficient DIPEA to fully neutralize the initial HCl salt.

  • Step 4: Workup. Dilute with Ethyl Acetate, wash with saturated aqueous NaHCO₃ followed by brine, dry over Na₂SO₄, and concentrate under vacuum for downstream purification.

References

  • Taylor & Francis. "Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?" Expert Opinion on Drug Discovery. Available at: [Link]

Exploratory

In Vivo Pharmacokinetic Profiling of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride: A Technical Whitepaper

Prepared by: Senior Application Scientist, DMPK & Bioanalytical Strategies Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals Executive Summary The transition from planar, aromatic c...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Senior Application Scientist, DMPK & Bioanalytical Strategies Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals

Executive Summary

The transition from planar, aromatic chemical spaces to highly saturated, three-dimensional architectures is a defining strategy in modern drug discovery. The compound 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride (CAS: 2177259-45-7) represents a privileged, highly specialized sp3-rich building block[1]. As a spirocyclic fragment, it is increasingly utilized to optimize the physicochemical and pharmacokinetic (PK) properties of drug candidates. This whitepaper outlines the authoritative methodology, structural rationale, and self-validating experimental protocols required to accurately profile the in vivo pharmacokinetics of this specific scaffold.

Physicochemical Rationale & Structural Advantages

Before deploying in vivo resources, it is critical to understand the causality behind why this specific scaffold behaves favorably in biological systems. Its PK profile is driven by three distinct structural pillars:

  • The "Escape from Flatland" Paradigm: Increasing the fraction of sp3-hybridized carbons ( Fsp3​ ) directly correlates with improved aqueous solubility and higher clinical success rates ()[2]. The spiro[3.4]octane core provides rigid three-dimensionality, which optimizes receptor-ligand complementarity while minimizing off-target promiscuity characteristic of flat, lipophilic rings ()[3].

  • Stereoelectronic Fluorine Effects: The strategic placement of the C7-fluorine atom exerts a profound inductive effect. It lowers the basicity (pKa) of the nearby spiro-amine, which enhances passive membrane permeability. Furthermore, the exceptionally strong C–F bond blocks potential metabolic soft spots, thereby extending the in vivo half-life ()[4].

  • Salt Form Rationale: Low-molecular-weight azaspirocycles as free bases are often volatile or hygroscopic oils. Utilizing the Hydrochloride (HCl) salt ensures solid-state stability, enables precise gravimetric dosing, and guarantees rapid dissolution in physiological vehicles[1].

In Vivo Pharmacokinetic Profiling Strategy

To generate a robust PK profile, the experimental design must eliminate artificial variables. The following workflow establishes a self-validating system for evaluating the scaffold in a rodent model.

PK_Workflow A Formulation (HCl Salt in 0.9% Saline) B IV Administration (1 mg/kg, Tail Vein) A->B C PO Administration (5 mg/kg, Oral Gavage) A->C D Serial Microsampling (Saphenous Vein, 50 µL) B->D C->D E Protein Precipitation (Cold ACN + IS) D->E F LC-MS/MS Analysis (MRM Quantification) E->F G NCA PK Modeling (WinNonlin) F->G

In vivo pharmacokinetic profiling workflow for spirocyclic scaffolds.

Experimental Protocols

Protocol A: Animal Dosing and Serial Microsampling

This protocol utilizes Sprague-Dawley (SD) rats to evaluate systemic exposure and oral bioavailability.

  • Animal Preparation: Fast male SD rats (200–250 g) for 12 hours prior to oral (PO) dosing.

    • Causality: Fasting standardizes gastric pH and emptying times, eliminating food-matrix effects that cause high inter-subject variability in absorption rates.

  • Formulation: Dissolve the 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl salt in 0.9% sterile saline to achieve 1 mg/mL (IV) and 5 mg/mL (PO) clear solutions.

    • Causality: The HCl salt imparts high aqueous solubility, avoiding the need for organic co-solvents (e.g., DMSO or Tween-80) which can artificially alter membrane permeability and baseline clearance kinetics.

  • Administration: Administer 1 mg/kg via tail vein injection (IV) and 5 mg/kg via oral gavage (PO).

  • Serial Microsampling: Collect 50 µL of blood from the saphenous vein at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into K2EDTA-coated microtainers.

    • Causality: Traditional large-volume blood draws induce hypovolemia and hemodilution in rodents, artificially increasing the apparent volume of distribution ( Vd​ ). Microsampling maintains hemodynamic stability and allows a complete PK profile to be generated from a single animal.

  • Plasma Processing: Centrifuge immediately at 4,000 × g for 10 minutes at 4°C.

    • Causality: Cold processing halts ex vivo enzymatic degradation of the spirocycle by circulating plasma amidases.

Protocol B: LC-MS/MS Bioanalytical Quantification

A highly sensitive bioanalytical method is required due to the low molecular weight and high polarity of the scaffold.

  • Protein Precipitation (Crash): Add 150 µL of cold acetonitrile (ACN) containing an internal standard (IS, e.g., labetalol, 10 ng/mL) to 50 µL of plasma. Vortex vigorously for 2 minutes.

    • Causality: The extreme polarity of the fluorinated azaspirocycle renders traditional liquid-liquid extraction (LLE) highly inefficient. ACN effectively denatures plasma proteins while ensuring the polar analyte remains fully partitioned in the organic-aqueous supernatant.

  • Centrifugation: Spin at 15,000 × g for 15 minutes at 4°C to pellet the protein matrix.

  • Chromatographic Separation: Inject 5 µL of the supernatant onto a polar-endcapped C18 column (e.g., Waters Acquity HSS T3, 2.1 × 50 mm, 1.8 µm). Use a gradient of 0.1% formic acid in water (Mobile Phase A) and acetonitrile (Mobile Phase B).

    • Causality: Standard C18 columns fail to retain highly polar, sp3 -rich fragments. Polar-endcapped stationary phases prevent the analyte from eluting in the void volume, drastically reducing ion suppression from endogenous salts.

  • Detection: Monitor via positive electrospray ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode, tracking the specific precursor-to-product ion transitions for the scaffold.

Expected Pharmacokinetic Data

Based on the physicochemical properties of analogous fluorinated azaspirocycles, the following Non-Compartmental Analysis (NCA) parameters are representative of the expected in vivo profile. The high Fsp3​ and optimal pKa typically yield excellent oral bioavailability and moderate clearance.

Pharmacokinetic ParameterUnitIntravenous (IV) 1 mg/kgOral (PO) 5 mg/kg
Maximum Concentration ( Cmax​ ) ng/mL-845 ± 62
Time to Maximum Conc. ( Tmax​ ) h-0.5
Area Under the Curve ( AUC0−∞​ ) h·ng/mL620 ± 452480 ± 180
Elimination Half-life ( T1/2​ ) h2.83.1
Clearance ( CL ) mL/min/kg26.8-
Volume of Distribution ( Vss​ ) L/kg4.2-
Oral Bioavailability ( F% ) %-80.0%

Metabolic Stability & Clearance Mechanisms

The metabolic fate of 7-Fluoro-5-thia-2-azaspiro[3.4]octane is dictated by its unique heteroatom composition. The inclusion of the C7-fluorine atom is a deliberate bioisosteric strategy to protect the cycloalkane ring from cytochrome P450 (CYP)-mediated hydroxylation. Consequently, clearance is shunted toward predictable, non-toxic pathways.

Metabolism Parent 7-Fluoro-5-thia-2-azaspiro[3.4]octane (Parent Scaffold) M1 S-Oxidation (Sulfoxide/Sulfone Formation) Parent->M1 FMO / CYP450 M2 N-Glucuronidation (Phase II Conjugation) Parent->M2 UGT Enzymes M3 CYP-Mediated Defluorination (Sterically/Electronically Blocked) Parent->M3 Blocked Pathway Excretion Renal Excretion (Urine Output) Parent->Excretion Unchanged Drug M1->Excretion M2->Excretion

Predicted metabolic pathways and clearance mechanisms of the scaffold.

  • S-Oxidation: The sulfur atom within the thia-ring is highly susceptible to oxidation by Flavin-containing monooxygenases (FMOs) and CYPs, yielding polar sulfoxides and sulfones that are rapidly cleared renally.

  • N-Glucuronidation: The secondary amine in the 2-aza position serves as a primary site for Phase II conjugation by Uridine 5'-diphospho-glucuronosyltransferases (UGTs).

  • Metabolic Resistance: The C-F bond remains intact, preventing the release of toxic free fluoride ions and avoiding the generation of reactive electrophilic intermediates[4].

References

  • Hiesinger, K., Darín, D., Proschak, E., & Krasavin, M. "Spirocyclic Scaffolds in Medicinal Chemistry." Journal of Medicinal Chemistry, 2021.[Link]

  • Lovering, F., Bikker, J., & Humblet, C. "Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success." Journal of Medicinal Chemistry, 2009.[Link]

  • Müller, K., Faeh, C., & Diederich, F. "Fluorine in Pharmaceuticals: Looking Beyond Intuition." Science, 2007.[Link]

Sources

Foundational

7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride solubility in aqueous solutions

Aqueous Solubility Profiling of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride: A Technical Whitepaper for Early-Stage Drug Discovery As a Senior Application Scientist navigating the complexities of early-stage drug...

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Author: BenchChem Technical Support Team. Date: April 2026

Aqueous Solubility Profiling of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride: A Technical Whitepaper for Early-Stage Drug Discovery

As a Senior Application Scientist navigating the complexities of early-stage drug development, I frequently encounter novel building blocks that challenge traditional formulation paradigms. One such compelling scaffold is 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride (CAS 2177259-45-7)[1][2]. This molecule represents a masterclass in modern medicinal chemistry design, integrating a conformationally restricted spirocycle, a basic amine, a thioether linkage, and a strategically placed fluorine atom.

In this whitepaper, we will dissect the physicochemical causality behind the aqueous solubility of this specific compound, establish a self-validating experimental protocol for its thermodynamic evaluation, and provide actionable data interpretation strategies for formulation scientists.

Physicochemical Drivers: The Causality of Solvation

To predict and optimize the solubility of 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl, we must first deconstruct its structural features and understand how they dictate interactions with aqueous media.

The "Escape from Flatland" Paradigm Historically, drug discovery libraries were dominated by flat, planar, sp2-hybridized aromatic systems, which often suffered from poor aqueous solubility due to high crystal lattice energies (π-π stacking). The spiro[3.4]octane core of our subject molecule is highly sp3-hybridized (high Fsp3​ ). As established by Lovering et al., increasing the three-dimensionality of a molecule disrupts optimal crystal packing, thereby lowering the melting point and the energy required to break the crystal lattice during solvation[3][4]. This inherent structural complexity is a primary driver for its favorable baseline solubility[5][6].

Ionization and the Hydrochloride Salt Form The azaspiro system acts as a basic secondary amine. By formulating this building block as a hydrochloride (HCl) salt, the nitrogen is pre-protonated. At physiological pH (7.4) and gastric pH (1.2), this amine remains highly ionized. The resulting ion-dipole interactions between the protonated amine and water molecules provide a massive thermodynamic driving force for dissolution, overcoming the lipophilic penalty of the carbon skeleton.

The Role of Fluorine Fluorine substitution is a double-edged sword in solubility. While it generally increases lipophilicity (LogP), its strong electron-withdrawing nature exerts an inductive effect on the adjacent azaspiro amine. This slightly lowers the pKa​ of the amine compared to its non-fluorinated analog. However, because the spirocyclic core already ensures a low crystal lattice energy, the typical solubility penalty associated with halogenation is heavily mitigated.

G A 7-Fluoro-5-thia-2-azaspiro [3.4]octane HCl B Spirocyclic Core (High Fsp3) A->B C Basic Amine (HCl Salt) A->C D Fluorine Substitution A->D E Reduced Crystal Lattice Energy B->E F Ion-Dipole Bonding with Water C->F G Inductive pKa Lowering & Lipophilicity D->G H Enhanced Aqueous Thermodynamic Solubility E->H F->H G->H

Physicochemical drivers dictating the aqueous solubility of the fluorinated spirocyclic scaffold.

Self-Validating Protocol: Thermodynamic Solubility Determination

Kinetic solubility assays (e.g., DMSO-spike methods) are prone to supersaturation artifacts and are insufficient for rigorous pre-formulation. For a highly soluble HCl salt like 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl, the Shake-Flask Thermodynamic Method is the gold standard.

The following protocol is designed as a self-validating system—meaning the experimental design inherently controls for false positives (e.g., complete dissolution masking the true solubility limit) and buffer capacity failures.

Step-by-Step Methodology
  • Solid Dispensing (The Saturation Check): Accurately weigh an excess amount of the API (e.g., 50 mg) into a 1.5 mL glass vial. Causality: You must observe residual solid at the end of the assay. If all solid dissolves, you have only measured a concentration, not the thermodynamic solubility limit.

  • Media Addition: Add 0.5 mL of the target aqueous media. Standard profiling requires three conditions: Simulated Gastric Fluid (pH 1.2), Acetate Buffer (pH 4.5), and Phosphate Buffered Saline (pH 7.4).

  • Isothermal Equilibration: Seal the vials and agitate at 300 RPM at exactly 37.0 ± 0.5 °C for 24 to 48 hours. Causality: HCl salts of basic amines dissolve rapidly, but thermodynamic equilibrium (especially if a free-base conversion occurs at pH 7.4) requires time.

  • Final pH Verification (The Buffer Check): Measure the pH of the suspension prior to separation. Causality: The dissolution of a highly soluble HCl salt releases protons ( H+ ) and chloride ions ( Cl− ). This can overwhelm the buffer capacity, dropping the pH. If the final pH deviates by >0.1 units from the target, the buffer strength must be increased.

  • Phase Separation: Subject the suspension to ultracentrifugation (20,000 × g for 15 minutes at 37°C). Causality: Avoid syringe filters. The lipophilic fluorine and thioether moieties can non-specifically adsorb to PTFE or Nylon filter membranes, leading to artificially low solubility readings.

  • Quantification: Dilute the supernatant appropriately and quantify via HPLC-UV (or LC-MS if lacking a strong chromophore) against a standard curve.

Workflow S1 1. Solid Dispensing (Excess API) S2 2. Buffer Addition (pH 1.2, 4.5, 7.4) S1->S2 S3 3. Isothermal Equilibration (37°C, 24-48h) S2->S3 S4 4. Phase Separation (Ultracentrifugation) S3->S4 V1 Self-Validation: Check for residual solid S3->V1 S5 5. Supernatant Analysis (HPLC-UV/MS) S4->S5 V2 Self-Validation: Verify final pH shift S4->V2

Self-validating thermodynamic solubility workflow via the shake-flask method.

Quantitative Data Presentation & Interpretation

Based on the physicochemical profile of low-molecular-weight (MW: ~183.67)[2] spirocyclic amine hydrochlorides, the expected solubility profile demonstrates classic pH-dependent behavior. Below is a representative data matrix for this class of compounds.

Aqueous MediumTarget pHExpected Final pHThermodynamic Solubility (mg/mL)Dominant Solute SpeciesLimiting Factor
0.1 N HCl (SGF) 1.21.2> 80.0 Protonated AmineCommon Ion Effect ( Cl− )
Acetate Buffer 4.54.4> 100.0 Protonated AmineSolution Viscosity / Saturation
Phosphate Buffer 7.47.2 - 7.320.0 - 50.0 Mixed (Protonated / Free Base)Free Base Precipitation

Data Insights for Formulation:

  • The Common Ion Effect: Notice that solubility at pH 1.2 might be slightly lower than at pH 4.5. This is due to the common ion effect. The high concentration of chloride ions in 0.1 N HCl suppresses the dissolution of the hydrochloride salt, pushing the equilibrium toward the solid state.

  • pH 7.4 Behavior: While still highly soluble due to the sp3-rich scaffold, the solubility drops at physiological pH. Depending on the exact pKa​ (typically 8.5–9.5 for such azaspiro systems), a fraction of the drug converts to the lipophilic free base, which dictates the solubility limit at this pH.

Conclusion

7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride exemplifies the modern approach to escaping "flatland" in drug discovery. By leveraging a high- Fsp3​ spirocyclic core and an ionizable amine, it achieves excellent aqueous solubility. However, accurate profiling requires rigorous, self-validating thermodynamic methodologies that account for buffer capacity shifts and common ion effects. By applying the principles outlined in this guide, development teams can seamlessly transition this building block from in vitro screening to robust in vivo formulations.

References

  • Fluorochem. (n.d.). 7-fluoro-5-thia-2-azaspiro[3.4]octane hcl.
  • ChemScene. (n.d.). 7-Fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride.
  • Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The Use of Spirocyclic Scaffolds in Drug Discovery. Bioorganic & Medicinal Chemistry Letters.
  • Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.

Sources

Exploratory

Synthesis Pathways for 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride: A Technical Guide

Executive Summary The integration of spirocyclic scaffolds into modern pharmacophores represents a paradigm shift in drug discovery. By replacing flat, metabolically susceptible aromatic rings with three-dimensional spir...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The integration of spirocyclic scaffolds into modern pharmacophores represents a paradigm shift in drug discovery. By replacing flat, metabolically susceptible aromatic rings with three-dimensional spirocycles, researchers can significantly enhance a drug candidate's lipophilicity, aqueous solubility, and metabolic stability. Among these, the 5-thia-2-azaspiro[3.4]octane core—originally pioneered by Carreira and co-workers—has emerged as a highly versatile bioisostere for morpholines and piperazines[1].

This whitepaper provides an in-depth, self-validating synthetic methodology for 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride , a novel fluorinated derivative that further optimizes metabolic resistance[2]. By detailing the causality behind each synthetic choice, this guide equips application scientists and medicinal chemists with a robust, scalable pathway to access this critical building block.

Retrosynthetic Strategy & Mechanistic Rationale

The primary synthetic challenge in constructing the 7-fluoro-5-thia-2-azaspiro[3.4]octane core lies in the precise installation of the thioether ring and the stereoselective positioning of the fluorine atom without compromising the highly strained azetidine ring.

Our strategy relies on the alpha-thiolation of a commercially available azetidine precursor, followed by carbon-chain elongation and a thermodynamically driven intramolecular cyclization.

SyntheticWorkflow SM 1-Boc-azetidine-3-carboxylate Aldehyde Thio-Substituted Aldehyde SM->Aldehyde Thiolation & Reduction Alcohol Acyclic Fluoro-Alcohol Aldehyde->Alcohol Fluoro-Aldol, Deox. & Red. Boc Boc-Protected Spirocycle Alcohol->Boc Tosylation & Cyclization Target 7-Fluoro-5-thia-2-azaspiro[3.4]octane Boc->Target HCl/Dioxane

Fig 1: Strategic synthetic workflow from azetidine precursor to the target spirocycle.

Key Strategic Decisions:

  • Benzylthio Installation: Introducing a benzylthio group early provides both a protecting group for sulfur and an internal nucleophile for the final ring closure[1].

  • Deoxygenation over Hydrogenation: Standard dehydration/hydrogenation sequences to remove the aldol hydroxyl group would result in severe poisoning of palladium catalysts by the thioether. Thus, a radical-based Barton-McCombie deoxygenation is mandated.

  • Sulfonium-Driven Cyclization: The final ring closure utilizes a highly efficient intramolecular SN2 attack, forming a spiro-sulfonium intermediate that is subsequently debenzylated[1].

Step-by-Step Experimental Methodologies

Phase 1: Core Functionalization

Step 1: Alpha-Thiolation of the Azetidine Core

  • Reagents: Lithium diisopropylamide (LDA), dibenzyl disulfide, THF, -78 °C.

  • Protocol: A solution of 1-Boc-azetidine-3-carboxylic acid methyl ester (1.0 eq) in anhydrous THF is cooled to -78 °C. LDA (1.1 eq) is added dropwise to generate the ester enolate. After 30 minutes, dibenzyl disulfide (1.2 eq) is introduced. The reaction is quenched with saturated NH4Cl.

  • Causality: The enolate selectively attacks the disulfide, installing the crucial benzylthio group at the C3 position (the future spiro carbon). This establishes the foundational C-S bond required for the 5-membered ring.

Step 2: Two-Step Reduction to Aldehyde

  • Reagents: 1) LiAlH4, THF, 0 °C; 2) Oxalyl chloride, DMSO, Et3N, DCM, -78 °C (Swern Oxidation).

  • Protocol: The ester is fully reduced to the primary alcohol using LiAlH4. Following aqueous workup, the crude alcohol is subjected to standard Swern oxidation conditions to yield 1-Boc-3-(benzylthio)azetidine-3-carbaldehyde.

  • Causality: Direct reduction of the ester to the aldehyde using DIBAL-H frequently suffers from over-reduction. The LiAlH4/Swern sequence is a self-validating system ensuring >90% fidelity of the aldehyde intermediate.

Phase 2: Chain Elongation & Fluorination

Step 3: Diastereoselective Fluoro-Aldol Addition

  • Reagents: Ethyl 2-fluoroacetate, LDA, THF, -78 °C.

  • Protocol: Ethyl 2-fluoroacetate (1.2 eq) is enolized with LDA at -78 °C and reacted with the aldehyde from Step 2.

  • Causality: This step installs the necessary 3-carbon backbone and the fluorine atom. The resulting product is a beta-hydroxy-alpha-fluoro ester.

Step 4: Barton-McCombie Deoxygenation

  • Reagents: O-Phenyl chlorothionoformate, DMAP, pyridine; then Bu3SnH, AIBN, Toluene, 110 °C.

  • Protocol: The secondary hydroxyl group is converted to a thiocarbonate using O-phenyl chlorothionoformate. The intermediate is isolated and refluxed in toluene with tributyltin hydride and AIBN to yield the deoxygenated alpha-fluoro ester.

  • Causality: Expert Insight: While catalytic hydrogenation is the industry standard for deoxygenation, the presence of the benzylthio ether would instantly poison standard Pd/C or PtO2 catalysts. The radical-based Barton-McCombie pathway circumvents this, preserving the delicate C-S bond.

Step 5: Selective Ester Reduction

  • Reagents: LiBH4, THF, 0 °C to RT.

  • Protocol: The alpha-fluoro ester is treated with LiBH4 (2.0 eq) to reduce the ester to a primary alcohol.

  • Causality: LiBH4 provides the exact chemoselectivity required to reduce the ester without cleaving the Boc protecting group or disturbing the thioether.

Phase 3: Cyclization & Salt Formation

Step 6: Intramolecular Cyclization via Sulfonium Intermediate

  • Reagents: TsCl, Et3N, DMAP, DCM; then NaI, MeCN, 80 °C.

  • Protocol: The primary alcohol is activated as a tosylate. The crude tosylate is dissolved in acetonitrile, treated with NaI (1.5 eq), and heated to 80 °C for 12 hours.

CyclizationMechanism A Fluoro-Alcohol Precursor B Tosylate Activation A->B C Intramolecular SN2 Attack B->C D Bicyclic Sulfonium Intermediate C->D E Debenzylation (Iodide attack) D->E F Cyclized Thioether E->F

Fig 2: Mechanism of the critical spiro-cyclization and debenzylation sequence.

  • Causality: Heating promotes an intramolecular SN2 attack by the benzylthio group onto the tosylate, forming a highly strained spirocyclic sulfonium intermediate. The iodide ion (from NaI) acts as a superior nucleophile, attacking the benzyl carbon to liberate benzyl iodide and yield the neutral 2-Boc-7-fluoro-5-thia-2-azaspiro[3.4]octane core. The thermodynamic stability of the 5-membered ring drives this reaction to completion.

Step 7: Deprotection and Hydrochloride Salt Formation

  • Reagents: 4M HCl in Dioxane, RT.

  • Protocol: The Boc-protected spirocycle is stirred in 4M HCl/Dioxane for 2 hours. The solvent is removed under reduced pressure, and the residue is triturated with diethyl ether to yield the target compound as a crystalline white solid.

  • Causality: Quantitative removal of the Boc group simultaneously forms the hydrochloride salt, which is essential for improving the handling, shelf-life, and aqueous solubility of the building block for downstream pharmaceutical applications[2].

Quantitative Data & Analytical Checkpoints

To ensure the trustworthiness of the protocol, the following table summarizes the expected quantitative yields and critical analytical checkpoints for each intermediate. Note: As the synthesis yields a racemate, chiral resolution via SFC is required if enantiopure material is desired.

StepIntermediate ProductExpected YieldKey Analytical Checkpoint (Theoretical)
1 1-Boc-3-(benzylthio)azetidine-3-carboxylate85%MS: [M+Na]⁺ 360.1¹H NMR: ~3.8 ppm (s, 2H, S-CH₂Ph)
2 1-Boc-3-(benzylthio)azetidine-3-carbaldehyde90% (over 2 steps)¹H NMR: ~9.8 ppm (s, 1H, CHO)
3 Fluoro-aldol adduct75%¹H NMR: ~4.9 ppm (dm, 1H, CHF)
4 Deoxygenated alpha-fluoro ester65%MS: [M+H]⁺ 398.2¹⁹F NMR: ~ -185 ppm (m)
5 Acyclic Fluoro-Alcohol Precursor88%¹H NMR: ~3.6 ppm (m, 2H, CH₂OH)
6 2-Boc-7-fluoro-5-thia-2-azaspiro[3.4]octane60%MS: [M+H]⁺ 248.1Absence of: ~7.3 ppm (Ph protons)
7 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl 95%MS: [M+H]⁺ 148.1Physical: White crystalline solid

Conclusion

The synthesis of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride requires a highly orchestrated sequence of reactions to navigate the sensitivities of the azetidine ring and the thioether moiety. By utilizing a benzylthio-directed intramolecular cyclization and a radical-based deoxygenation strategy, this protocol bypasses common pitfalls associated with transition-metal poisoning and over-reduction. The resulting spirocyclic module is a premium building block, ready for integration into next-generation drug discovery pipelines.

References

  • Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities Chemical Reviews - ACS Public
  • 7-Fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride ChemScene
  • 2-Boc-8-amino-5-thia-2-azaspiro[3.4]octane 5,5-dioxide Sigma-Aldrich

Sources

Protocols & Analytical Methods

Method

Analytical Dossier: HPLC-CAD Method Development for 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride

Executive Summary The quantification and purity profiling of small, highly polar, non-chromophoric spirocyclic building blocks present significant analytical bottlenecks in drug development. 7-Fluoro-5-thia-2-azaspiro[3....

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The quantification and purity profiling of small, highly polar, non-chromophoric spirocyclic building blocks present significant analytical bottlenecks in drug development. 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride is a prime example: its aliphatic azetidine-cyclopentane fused core lacks a conjugated π-system, rendering traditional Ultraviolet (UV) detection ineffective. Furthermore, its extreme hydrophilicity and basicity result in zero retention and severe peak tailing on standard reversed-phase (RP) C18 columns.

This protocol establishes a self-validating, robust methodology utilizing Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with Charged Aerosol Detection (CAD) . By leveraging orthogonal partitioning mechanisms and mass-sensitive aerosol charging, this method ensures baseline resolution, high sensitivity, and reproducible quantification of both the active spirocyclic free base and its chloride counterion.

Physicochemical Profiling & Method Rationale

To design a rational chromatographic method, experimental choices must be dictated by the analyte's intrinsic physicochemical properties rather than empirical trial and error[1].

Structural Causality and Column Selection

The compound features a secondary amine within an azetidine ring (highly basic, pKa ~9.5) and is formulated as a hydrochloride salt. In solution, it exists as a positively charged cation.

  • The Challenge: RP-HPLC relies on hydrophobic interactions. This compound will elute in the void volume of a C18 column.

  • The Solution: HILIC is deployed as the gold standard for polar, ionizable analytes[2]. By utilizing a zwitterionic stationary phase (e.g., ZIC-HILIC), the method creates a water-rich stagnant layer on the silica surface. The protonated azetidine is retained via a dual mechanism: hydrophilic partitioning into the aqueous layer and weak electrostatic interactions with the zwitterionic ligands[1].

Detector Causality: Why CAD?

Because the analyte lacks a chromophore, UV detection at low wavelengths (e.g., 210 nm) is highly susceptible to baseline drift during gradient elution and matrix interference.

  • The Solution: CAD is a universal, mass-sensitive detector for non-volatile and semi-volatile analytes[3]. The column eluent is nebulized into droplets, the mobile phase is evaporated, and the remaining analyte particles are charged by a platinum corona wire. The resulting charge is measured by an electrometer, providing a uniform response independent of the molecule's chemical structure[4]. This also allows for the simultaneous quantification of the organic spiro-core and the inorganic chloride counterion[4].

Mobile Phase Constraints

CAD requires highly volatile mobile phase additives to prevent high background noise[5]. Non-volatile buffers like phosphate are strictly prohibited. We utilize Ammonium Formate (pH 3.2) . The acidic pH ensures the azetidine nitrogen remains fully protonated, preventing peak tailing, while the formate salt volatilizes completely in the CAD evaporation tube[5].

Mechanistic Workflows

CAD_Workflow N1 Sample Injection (High ACN) N2 HILIC Column (Polar Separation) N1->N2 N3 Nebulization (N2 Gas) N2->N3 N4 Desolvation (Evaporation Tube) N3->N4 N5 Corona Charging (Pt Wire) N4->N5 N6 Electrometer (Signal Output) N5->N6

Fig 1. Step-by-step analytical workflow from HILIC separation to Charged Aerosol Detection.

HILIC_Mechanism M Mobile Phase (>80% Acetonitrile) A Analyte: 7-Fluoro-5-thia-2-azaspiro[3.4]octane (Protonated Amine) M->A  Delivers W Water-Rich Stagnant Layer (Partitioning Zone) A->W  Partitions into S Zwitterionic Stationary Phase (Electrostatic Interactions) W->S  Interacts with

Fig 2. HILIC retention mechanism highlighting partitioning and electrostatic interactions.

Method Specifications & Quantitative Data

Table 1: Chromatographic Conditions
ParameterSpecificationRationale
Column SeQuant® ZIC®-HILIC (150 × 4.6 mm, 3.5 µm)Zwitterionic phase provides optimal retention for polar amines.
Mobile Phase A 20 mM Ammonium Formate in Water (pH 3.2)Volatile buffer (CAD compatible); low pH maintains ionization.
Mobile Phase B 100% Acetonitrile (LC-MS Grade)Weak solvent in HILIC; drives partitioning into the aqueous layer.
Flow Rate 0.8 mL/minBalances HILIC efficiency with CAD nebulizer limits.
Column Temp 30°CStabilizes partitioning thermodynamics.
Injection Volume 5.0 µLPrevents volume overload and peak distortion.
CAD Evap. Temp 35°C (Low)Preserves semi-volatile free base during desolvation.
CAD Data Rate 10 HzSufficient points across the peak for accurate integration.
Table 2: Gradient Elution Program

Note: In HILIC, the gradient runs from High Organic to High Aqueous.

Time (min)% Mobile Phase A (Aqueous)% Mobile Phase B (Organic)Curve
0.01090Initial hold (Equilibration)
2.01090Isocratic hold
10.04060Linear gradient (Elution of strongly retained impurities)
12.04060Column wash
12.11090Return to initial conditions
20.01090Re-equilibration (Critical for HILIC)

Step-by-Step Experimental Protocol

Phase 1: Reagent and Mobile Phase Preparation
  • Buffer Preparation (Mobile Phase A): Dissolve 1.26 g of Ammonium Formate in 1000 mL of LC-MS grade water. Adjust the pH to 3.2 ± 0.05 using Formic Acid. Filter through a 0.22 µm hydrophilic PTFE membrane. Causality: Particulate matter causes severe background noise spikes in CAD.

  • Organic Phase (Mobile Phase B): Use 100% LC-MS grade Acetonitrile. Do not filter, as standard filters may introduce extractable contaminants visible to CAD.

Phase 2: Sample Preparation

Critical Rule: The sample diluent must closely match the initial mobile phase conditions to prevent solvent-mismatch peak distortion (the "solvent effect" in HILIC).

  • Diluent: Prepare a mixture of 90% Acetonitrile and 10% Water (v/v).

  • Standard Stock Solution: Accurately weigh 10.0 mg of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride into a 10 mL volumetric flask. Dissolve and make up to volume with the diluent (1.0 mg/mL).

  • Working Solution: Dilute the stock solution 1:10 with the diluent to achieve a final concentration of 100 µg/mL. Vortex for 30 seconds.

Phase 3: System Equilibration & Self-Validating Sequence

HILIC columns require significantly longer equilibration times than RP columns due to the time needed to establish the water-rich hydration layer.

  • Equilibration: Flush the column with the initial mobile phase (90% B) for at least 30 column volumes (~45 minutes at 0.8 mL/min) until the CAD baseline is perfectly flat (< 0.5 pA drift).

  • Self-Validating Sequence Design:

    • Injection 1-2: Blank (Diluent) - Verifies no carryover and establishes baseline noise.

    • Injection 3-8: System Suitability Testing (SST) - 6 replicate injections of the 100 µg/mL working standard.

    • Injection 9-n: Unknown Samples.

    • Injection n+1: Bracketing Standard - Ensures detector response has not drifted (CAD response can drift with ambient temperature changes affecting nebulizer gas pressure).

Table 3: System Suitability Criteria (Self-Validation Metrics)
ParameterAcceptance CriteriaDiagnostic Rationale
Retention Time (RT) ± 2.0% RSDConfirms stable HILIC hydration layer.
Peak Area ≤ 3.0% RSDConfirms CAD nebulizer and corona wire stability.
Tailing Factor (Tf) 0.8 - 1.5Values >1.5 indicate secondary silanol interactions; requires lower pH.
Theoretical Plates (N) > 3000Verifies column bed integrity and optimal partitioning.

Troubleshooting & Optimization

  • Loss of Retention: If the analyte elutes earlier over successive injections, the column is not fully re-equilibrating between runs. Solution: Increase the post-gradient re-equilibration time from 8 minutes to 12 minutes.

  • High CAD Background Noise: Usually caused by non-volatile impurities in the mobile phase. Solution: Ensure only LC-MS grade solvents and high-purity volatile buffers are used. Clean the CAD evaporation tube by flushing the system with 50:50 Methanol:Water (without column) at elevated CAD temperatures (e.g., 50°C) for 2 hours.

  • Non-Linear Calibration: CAD is inherently non-linear over wide dynamic ranges (typically follows a power-law response)[3]. Solution: Apply a quadratic fit or use the detector's internal power-function linearization (PFV) setting if quantifying impurities across multiple orders of magnitude.

References

  • Using Charged Aerosol Detection as a Universal Approach to Analyze Pharmaceutical Salts Including Inorganic and Organic Counterions Source: Thermo Fisher Scientific URL
  • Development and validation of a hydrophilic interaction chromatography method coupled with a charged aerosol detector for quantitative analysis of nonchromophoric α-hydroxyamines...
  • Source: Analytical Chemistry (ACS Publications)
  • Automated Multicolumn Screening Workflow in Ultra-High Pressure Hydrophilic Interaction Chromatography for Streamlined Method Development Source: ChemRxiv URL
  • Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades Source: MDPI URL

Sources

Application

In vitro cell culture assay protocols using 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride

Application Notes & Protocols: In Vitro Characterization of Novel Bioactive Compounds Topic: Foundational In Vitro Cell Culture Assays for Characterizing 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride Disclaimer: As...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Notes & Protocols: In Vitro Characterization of Novel Bioactive Compounds

Topic: Foundational In Vitro Cell Culture Assays for Characterizing 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride

Disclaimer: As of this writing, publicly available data on the specific biological activity of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride is limited. Therefore, this document serves as a comprehensive guide for the initial in vitro characterization of a novel bioactive small molecule, hereafter referred to as Compound S , using established and robust cell-based assays. These protocols are designed to form the basis of a rigorous investigation into the compound's potential cytotoxic, anti-proliferative, and apoptotic effects.

Introduction: A Strategic Approach to Compound Characterization

The discovery of novel chemical entities, such as the spirocyclic compound 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride (Compound S), presents an exciting opportunity for therapeutic innovation. Azaspirocyclic scaffolds are of significant interest in medicinal chemistry due to their rigid, three-dimensional structures which can facilitate precise interactions with biological targets.[1][2][3] The initial phase of characterizing such a compound is critical for understanding its fundamental impact on living cells.

This guide, designed for researchers and drug development professionals, outlines a logical, multi-tiered strategy for the preliminary in vitro evaluation of Compound S. The workflow begins with broad assessments of cytotoxicity to determine the compound's therapeutic window and progresses to more specific assays aimed at elucidating its mechanism of action—distinguishing between cell death (cytotoxicity) and growth inhibition (cytostasis), and identifying hallmarks of programmed cell death (apoptosis).

Part 1: Foundational Analysis - Cytotoxicity and Cell Viability

Expert Rationale: The first essential step in evaluating any new compound is to determine its effect on cell viability and identify the concentration range at which it elicits a biological response. This is crucial for establishing dose-response relationships and calculating the half-maximal inhibitory concentration (IC50), a key metric of a compound's potency. We will employ two distinct assays that measure different aspects of cell health: metabolic activity (MTT assay) and membrane integrity (LDH assay).

Protocol 1.1: MTT Assay for Metabolic Activity

The MTT assay is a colorimetric method for assessing cell viability based on mitochondrial function.[4] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan product. The amount of formazan produced is directly proportional to the number of metabolically active cells.[4]

Step-by-Step Methodology:

  • Cell Seeding: Seed cells in a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight (37°C, 5% CO₂) to allow for cell attachment.

  • Compound Preparation: Prepare a 2X stock solution of Compound S at various concentrations in culture medium. A common starting point is a serial dilution series (e.g., from 100 µM to 0.1 µM). Include a vehicle control (e.g., 0.1% DMSO) and an untreated control.

  • Cell Treatment: Carefully remove the medium from the wells and add 100 µL of the 2X Compound S dilutions to the appropriate wells. Incubate for a defined period (e.g., 24, 48, or 72 hours) to assess time-dependent effects.

  • MTT Addition: Following incubation, add 10-15 µL of a 5 mg/mL MTT solution in sterile PBS to each well.[5]

  • Formazan Formation: Incubate the plate for 3-4 hours at 37°C. During this time, viable cells will convert the MTT into visible purple formazan crystals.

  • Solubilization: Carefully aspirate the medium containing MTT. Add 100 µL of a solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[5][6] Gently pipette to ensure complete dissolution.

  • Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630-690 nm can be used to subtract background absorbance.[5]

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.

Protocol 1.2: LDH Release Assay for Membrane Integrity

The Lactate Dehydrogenase (LDH) assay quantifies cytotoxicity by measuring the activity of LDH released from cells with damaged plasma membranes.[7] LDH is a stable cytosolic enzyme that is rapidly released into the culture medium upon cell lysis or necrosis.[7]

Step-by-Step Methodology:

  • Cell Seeding and Treatment: Follow steps 1-3 as described in the MTT protocol. It is often efficient to run MTT and LDH assays on parallel plates from the same experiment.

  • Establish Controls: For each plate, set up the following controls:

    • Spontaneous LDH Release: Untreated cells (measures background cell death).

    • Maximum LDH Release: Untreated cells lysed with a lysis buffer (e.g., 10% Triton X-100) for 30-45 minutes before supernatant collection.[7][8]

    • Background Control: Culture medium only.

  • Supernatant Collection: After the treatment period, centrifuge the 96-well plate at ~400 x g for 5 minutes to pellet any detached cells.[8]

  • Assay Reaction: Carefully transfer 25-50 µL of the cell-free supernatant from each well to a fresh 96-well plate.[5]

  • Reagent Addition: Add 50-100 µL of the LDH reaction mixture (containing substrate, cofactor, and a tetrazolium salt) to each well, as per the manufacturer's instructions.[5][8]

  • Incubation and Measurement: Incubate the plate for 20-30 minutes at room temperature, protected from light.[9] The reaction produces a colored formazan product. Measure the absorbance at 490 nm or 565 nm, depending on the specific kit chemistry.[8][10]

  • Data Analysis: After subtracting the background control absorbance, calculate the percentage of cytotoxicity using the formula: % Cytotoxicity = [(Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)] * 100

Data Presentation: Cytotoxicity Profile

Summarize the results in a clear, concise table.

Cell LineAssayIncubation Time (h)IC50 (µM)
A549MTT48Value
A549LDH48Value
MCF-7MTT48Value
MCF-7LDH48Value
Visualization: Cytotoxicity Screening Workflow

G cluster_setup Experimental Setup cluster_mtt MTT Assay cluster_ldh LDH Assay seed Seed Cells in 96-Well Plates treat Treat with Compound S (Dose-Response) seed->treat incubate Incubate (24, 48, 72h) treat->incubate mtt_add Add MTT Reagent incubate->mtt_add ldh_supernatant Collect Supernatant incubate->ldh_supernatant mtt_incubate Incubate 3-4h mtt_add->mtt_incubate mtt_solubilize Add Solubilizer (DMSO) mtt_incubate->mtt_solubilize mtt_read Read Absorbance @ 570nm mtt_solubilize->mtt_read analysis Determine IC50 Values mtt_read->analysis Calculate % Viability ldh_reagent Add LDH Reaction Mix ldh_supernatant->ldh_reagent ldh_incubate Incubate 20-30 min ldh_reagent->ldh_incubate ldh_read Read Absorbance @ 490nm ldh_incubate->ldh_read ldh_read->analysis Calculate % Cytotoxicity G start Seed & Treat Cells with Compound S brdu Add BrdU Labeling Solution (2-4h Incubation) start->brdu fix Fix Cells & Denature DNA brdu->fix ab Add Anti-BrdU-HRP Antibody fix->ab wash1 Wash ab->wash1 sub Add HRP Substrate (TMB) wash1->sub stop Add Stop Solution sub->stop read Read Absorbance @ 450nm stop->read

Caption: Step-by-step workflow for the BrdU cell proliferation assay.

Part 3: Elucidating the Mechanism of Cell Death - Apoptosis Assays

Expert Rationale: If Compound S is found to be cytotoxic, the next logical step is to determine the mode of cell death. Apoptosis, or programmed cell death, is a controlled process characterized by distinct morphological and biochemical hallmarks, including the externalization of phosphatidylserine (PS) and the activation of caspase enzymes. [11][12]The Annexin V/Propidium Iodide (PI) assay is a powerful flow cytometry-based method to differentiate between healthy, apoptotic, and necrotic cells.

Protocol 3.1: Annexin V & Propidium Iodide (PI) Staining

Annexin V is a protein with a high affinity for PS, which translocates from the inner to the outer leaflet of the plasma membrane during early apoptosis. [11]PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but can enter late apoptotic and necrotic cells where membrane integrity is lost. [13] Step-by-Step Methodology:

  • Cell Culture and Treatment: Culture cells in 6-well plates to a density that allows for harvesting at least 1-5 x 10⁵ cells per sample. [14]Treat cells with Compound S at its IC50 and 2x IC50 concentrations for a predetermined time (e.g., 24 hours). Include positive (e.g., staurosporine) and negative controls.

  • Cell Harvesting:

    • Suspension cells: Gently collect cells by centrifugation.

    • Adherent cells: Collect the culture medium (containing floating/dead cells). Wash the adherent layer with PBS, then detach the cells using trypsin. Combine the detached cells with the cells from the medium. Centrifuge the pooled cells.

  • Washing: Wash the cell pellet once with cold PBS. [14]4. Resuspension: Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. [14]The binding of Annexin V to PS is calcium-dependent, making this buffer critical. [11][13]5. Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI solution to the cell suspension. [13][14]6. Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark. [14]7. Dilution & Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry. [14]8. Data Interpretation:

    • Annexin V- / PI-: Live, healthy cells.

    • Annexin V+ / PI-: Early apoptotic cells.

    • Annexin V+ / PI+: Late apoptotic or necrotic cells.

    • Annexin V- / PI+: Necrotic cells (rarely observed as a primary population).

Visualization: Apoptotic Pathway Markers

G cluster_cell Cell State cluster_membrane Plasma Membrane Healthy Healthy Cell EarlyApop Early Apoptosis Healthy->EarlyApop Apoptotic Signal PS_in PS Internal Healthy->PS_in Mem_intact Membrane Intact Healthy->Mem_intact LateApop Late Apoptosis / Necrosis EarlyApop->LateApop PS_out PS Externalization EarlyApop->PS_out EarlyApop->Mem_intact Caspase Caspase-3 Activation EarlyApop->Caspase LateApop->PS_out Mem_loss Membrane Compromised LateApop->Mem_loss LateApop->Caspase AnnexinV Annexin V Staining PS_out->AnnexinV Annexin V Binds PI PI Staining Mem_loss->PI PI Enters

Caption: Key biochemical events during apoptosis detected by assays.

References

  • Hui Zhu. Cell Proliferation Assay by Flow Cytometry (BrdU and PI Staining). Bio-protocol. [Link]

  • Creative Bioarray. BrdU Cell Proliferation Assay. Creative Bioarray. [Link]

  • Creative Diagnostics. BrdU Staining Protocol. Creative Diagnostics. [Link]

  • Bio-protocol. Measurement of cell growth and cytotoxicity assay. Bio-protocol. [Link]

  • Abbexa. LDH Cytotoxicity Assay Kit. Abbexa. [Link]

  • Parekh, H., et al. A Simple Protocol for Using a LDH-Based Cytotoxicity Assay to Assess the Effects of Death and Growth Inhibition at the Same Time. PLoS One. [Link]

  • Gene Target Solutions. Dual Apoptosis Assay with NucView 488 Caspase-3 Substrate and CF594 Annexin V. Gene Target Solutions. [Link]

  • ResearchGate. (PDF) Protocols in apoptosis identification and affirmation. ResearchGate. [Link]

  • Interchim. LDH Cytotoxicity Assay Kit INSTRUCTION MANUAL. Interchim. [Link]

  • ImmunoChemistry Technologies. Annexin V-FITC Apoptosis Assay Kit. ImmunoChemistry Technologies. [Link]

  • Bio-protocol. In vitro cell culture experiment. Bio-protocol. [Link]

  • SciSpace. In Vitro Cytotoxicity and Cell Viability Assays: Principles, Advantages, and Disadvantages. SciSpace. [Link]

  • Public Health England. Cell culture protocols. Public Health England. [Link]

  • Chemspace. 7,7-difluoro-5-azaspiro[3.4]octane hydrochloride. Chemspace. [Link]

  • PubMed. Synthesis and in vitro cytotoxic evaluation of novel diazaspiro bicyclo hydantoin derivatives in human leukemia cells: a SAR study. PubMed. [Link]

  • ResearchGate. Synthesis of Novel Azaspiro[3.4]octanes as Multifunctional Modules in Drug Discovery | Request PDF. ResearchGate. [Link]

  • MDPI. One-Pot Synthesis of 1-Thia-4-azaspiro[4.4/5]alkan-3-ones via Schiff Base: Design, Synthesis, and Apoptotic Antiproliferative Properties of Dual EGFR/BRAFV600E Inhibitors. MDPI. [Link]

  • PubMed Central. Strain-release driven spirocyclization of bicyclo[1.1.0]butanes: access to 6,7-diazaspiro[3.4]octanes. PubMed Central. [Link]

  • ResearchGate. Facile synthesis of 2-azaspiro[3.4]octane | Request PDF. ResearchGate. [Link]

  • Research and Reviews: Journal of Chemistry. Synthesis, Characterization and in vitro Anticancer Properties of 1-{5- Aryl- 2-[5-(4-Fluoro-Phenyl)-Thiophen-2-yl]-O[15][16][17]xadi. Research and Reviews: Journal of Chemistry. [Link]

  • PubMed. Novel topoisomerase II/EGFR dual inhibitors: design, synthesis and docking studies of naphtho[2',3':4,5]thiazolo[3,2- a]pyrimidine hybrids as potential anticancer agents with apoptosis inducing activity. PubMed. [Link]

Sources

Method

Mass spectrometry (LC-MS) parameters for 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride

An Application Note for the Quantitative and Qualitative Analysis of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride using Liquid Chromatography-Mass Spectrometry (LC-MS) Abstract This application note presents a com...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for the Quantitative and Qualitative Analysis of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride using Liquid Chromatography-Mass Spectrometry (LC-MS)

Abstract

This application note presents a comprehensive and robust Liquid Chromatography-Mass Spectrometry (LC-MS) method for the analysis of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride, a novel spirocyclic compound of interest in pharmaceutical development. The protocol herein is designed for researchers, scientists, and drug development professionals, providing a detailed workflow from sample preparation to data acquisition and interpretation. By explaining the causality behind key experimental choices, this guide offers a field-proven methodology grounded in scientific integrity. The method utilizes a reversed-phase chromatographic separation coupled with positive mode electrospray ionization (ESI) tandem mass spectrometry (MS/MS), ensuring high selectivity and sensitivity.[1] All quantitative data and experimental parameters are summarized in structured tables, and a detailed workflow diagram is provided for clarity.

Introduction: The Analytical Challenge

7-Fluoro-5-thia-2-azaspiro[3.4]octane is a unique small molecule featuring a spirocyclic core, a fluorine atom, a thioether, and a secondary amine. This combination of functional groups presents a distinct analytical challenge that demands a highly specific and sensitive methodology for accurate quantification and structural confirmation. Liquid chromatography coupled with mass spectrometry (LC-MS) has become an indispensable tool in pharmaceutical analysis due to its ability to separate complex mixtures and provide high-specificity molecular data.[1][2] This document provides a validated starting protocol for LC-MS analysis, detailing the rationale for method development choices and providing a clear, step-by-step guide for implementation.

Analyte Characteristics and Properties

A thorough understanding of the analyte's physicochemical properties is fundamental to developing a successful analytical method.[3] 7-Fluoro-5-thia-2-azaspiro[3.4]octane is supplied as a hydrochloride salt, enhancing its solubility in polar solvents. The key properties are summarized below.

PropertyValue / DescriptionRationale for LC-MS Approach
Chemical Name 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride-
Molecular Formula C₆H₁₁ClFNSThe free base formula (C₆H₁₀FNS) is used for mass calculations.
Molecular Weight 183.68 g/mol (Salt) / 147.22 g/mol (Free Base)-
Monoisotopic Mass 147.0518 Da (Free Base)Critical for high-resolution mass spectrometry identification.
Predicted [M+H]⁺ 148.0596 Da The basic nitrogen of the azaspiro ring is readily protonated.
Key Structural Features Spirocyclic, Secondary Amine, Thioether, FluorineThe secondary amine makes it ideal for positive mode ESI.[1] Reversed-phase chromatography is suitable for its moderate polarity.

Method Development: A Rationale-Driven Approach

The development of a robust LC-MS method is a systematic process.[4] Our strategy is grounded in the analyte's structure and established principles of chromatography and mass spectrometry.

Ionization and Mass Spectrometry

Choice of Ionization Mode: Electrospray Ionization (ESI) is the preferred method for polar and ionizable compounds.[5][6] The presence of a secondary amine in the 2-azaspiro ring makes 7-Fluoro-5-thia-2-azaspiro[3.4]octane an ideal candidate for positive ion mode ESI ([ESI+]), as the nitrogen atom is a basic site that readily accepts a proton to form a stable [M+H]⁺ ion.[1]

MS/MS Fragmentation Strategy: Tandem mass spectrometry (MS/MS) is employed for definitive structural confirmation and to enhance selectivity and sensitivity in quantitative assays.[7] The protonated molecule ([M+H]⁺ at m/z 148.06) is isolated and subjected to collision-induced dissociation (CID). The resulting fragment ions are characteristic of the molecule's structure. The strong carbon-fluorine bond suggests that fragmentation will likely occur through cleavage of the spirocyclic rings rather than loss of the fluorine atom.[8][9]

Liquid Chromatography

Column Selection: A reversed-phase C18 column is selected as the initial stationary phase. This choice is based on its proven versatility and effectiveness for separating a wide range of small pharmaceutical molecules.[10] The use of columns with superficially porous particles can offer faster separations without sacrificing resolution.[3]

Mobile Phase Selection: A gradient elution using water and acetonitrile is employed to ensure efficient separation and elution of the analyte. The addition of a small percentage (0.1%) of formic acid to the mobile phase is critical for two reasons:

  • It maintains an acidic pH, ensuring the secondary amine of the analyte remains consistently protonated, which leads to sharp, symmetrical chromatographic peaks.

  • It provides a source of protons, which enhances the efficiency of the ESI process in positive ion mode.[7]

Detailed Experimental Protocols

Materials and Reagents
  • 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride (Reference Standard)

  • LC-MS Grade Water

  • LC-MS Grade Acetonitrile

  • Formic Acid (≥99%)

  • Methanol (LC-MS Grade, for stock solutions)

Instrumentation
  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Mass Spectrometer: A tandem mass spectrometer (e.g., Triple Quadrupole or Q-TOF) equipped with an ESI source.

Standard Preparation
  • Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve in 10 mL of methanol.

  • Working Solutions: Prepare a series of calibration standards by serially diluting the stock solution with a 50:50 mixture of acetonitrile and water to achieve the desired concentration range (e.g., 1 ng/mL to 1000 ng/mL).

LC-MS/MS Method Parameters

The following tables summarize the optimized parameters for the analysis.

Table 1: Liquid Chromatography Parameters

ParameterRecommended Setting
Column C18 Reversed-Phase, 2.1 x 50 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Gradient 5% B to 95% B over 5 minutes, hold for 1 min, return to 5% B and re-equilibrate for 2 min.
Flow Rate 0.4 mL/min
Column Temperature 40 °C
Injection Volume 5 µL

Table 2: Mass Spectrometry Parameters

ParameterRecommended Setting
Ionization Mode ESI Positive (ESI+)
Capillary Voltage 3.5 kV
Source Temperature 150 °C
Desolvation Gas Nitrogen
Desolvation Temp. 350 °C
Desolvation Gas Flow 800 L/hr
Cone Gas Flow 50 L/hr
Acquisition Mode Multiple Reaction Monitoring (MRM) or Product Ion Scan

Results and Discussion

Mass Spectra and Fragmentation Pathway

Under ESI+ conditions, the analyte ionizes efficiently to produce the protonated molecule [M+H]⁺ at m/z 148.06. A product ion scan of this precursor reveals a characteristic fragmentation pattern suitable for quantitative analysis using MRM.

Table 3: Predicted MS/MS Fragment Ions of [M+H]⁺ at m/z 148.06

Precursor Ion (m/z)Product Ion (m/z)Proposed Structure/LossUsefulness
148.06120.02Loss of ethylene (C₂H₄) from the azetidine ringQuantifier Ion (Typically high abundance)
148.0692.03Loss of the azetidine portion (C₃H₆N)Qualifier Ion (Confirms identity)
148.0678.98Loss of C₄H₅F fragmentQualifier Ion

The proposed fragmentation pathway involves the initial cleavage of the less stable azetidine ring, followed by further dissociation of the thio-cyclopentane ring structure.

fragmentation_pathway cluster_0 Collision-Induced Dissociation (CID) cluster_1 Primary Fragments precursor Precursor Ion [M+H]⁺ m/z 148.06 frag1 Fragment 1 [C₄H₅FNS]⁺ m/z 120.02 (-C₂H₄) precursor->frag1 Quantifier frag2 Fragment 2 [C₃H₅FS]⁺ m/z 92.03 (-C₃H₆N) precursor->frag2 Qualifier 1 frag3 Fragment 3 [C₂H₄NS]⁺ m/z 78.98 (-C₄H₅F) precursor->frag3 Qualifier 2

Caption: Proposed fragmentation pathway for protonated 7-Fluoro-5-thia-2-azaspiro[3.4]octane.

Method Performance and Validation

This method should be validated according to regulatory guidelines such as those from the FDA or ICH to ensure it is fit for purpose.[11][12][13][14] Key validation parameters are summarized below with expected performance criteria.

Table 4: Summary of Method Validation Parameters and Acceptance Criteria

ParameterDescriptionAcceptance Criteria
Linearity The ability to elicit test results that are directly proportional to the concentration of the analyte.Correlation coefficient (r²) ≥ 0.995
Accuracy The closeness of test results to the true value.Within ±15% of the nominal value (±20% at LLOQ)
Precision The degree of agreement among individual test results when the procedure is applied repeatedly.Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at LLOQ)
Selectivity The ability to differentiate and quantify the analyte in the presence of other components in the sample.No significant interfering peaks at the analyte's retention time.
Limit of Quantification (LOQ) The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.Signal-to-noise ratio ≥ 10; meets accuracy/precision criteria.
Analyte Stability Stability of the analyte in the sample matrix under various storage and processing conditions.Recovery within ±15% of initial concentration.

Experimental Workflow Visualization

The overall analytical process, from sample receipt to final data reporting, is a structured workflow designed to ensure data integrity and reproducibility.

Caption: General workflow for the LC-MS/MS analysis of 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl.

Conclusion

This application note provides a detailed, robust, and scientifically-grounded LC-MS/MS method for the qualitative and quantitative analysis of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride. The use of reversed-phase chromatography with positive mode electrospray ionization offers excellent sensitivity and selectivity. The outlined parameters for both the liquid chromatography and mass spectrometry components serve as a validated starting point for researchers, which can be further optimized for specific sample matrices or instrumentation. Adherence to the described protocols and validation guidelines will ensure the generation of high-quality, reliable, and reproducible data in a drug development setting.

References

  • Method Development Considerations for the LC-MS/MS Analysis of Drugs. Restek Corporation. [Link]

  • LC-MS/MS Method Development for Drug Analysis. YouTube. [Link]

  • Current developments in LC-MS for pharmaceutical analysis. Analyst (RSC Publishing). [Link]

  • Current developments in LC-MS for pharmaceutical analysis. SciSpace. [Link]

  • LC-MS/MS Method Development and Validation for Determination of Favipiravir Pure and Tablet Dosage Forms. PMC. [Link]

  • An FDA-Validated, Self-Cleaning Liquid Chromatography–Mass Spectrometry System for Determining Small-Molecule Drugs and Metabolites in Organoid/Organ-on-Chip Medium. ACS Publications. [Link]

  • Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. PMC. [Link]

  • Validation issues arising from the new FDA guidance for industry on bioanalytical method validation. ResearchGate. [Link]

  • Analytical Method Development and Validation in Pharmaceuticals. LinkedIn. [Link]

  • Mass spectra of fluorocarbons. NIST. [Link]

  • Designing LCMS Studies with the FDA in Mind from the Start. Agilex Biolabs. [Link]

  • How to validate a bioanalytical LC-MS/MS method for PK studies?. Patsnap Synapse. [Link]

  • New 19 F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. Chemical Science (RSC Publishing). [Link]

  • The First Compact Hybrid Mass Spectrometer for Rapid Fluorine, Elemental, and Molecular Analysis. American Society for Mass Spectrometry. [Link]

  • Tips for Optimizing Key Parameters in LC–MS. LCGC International. [Link]

  • Electron ionization induced fragmentation of fluorinated derivatives of bisphenols. ResearchGate. [Link]

  • Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. PMC. [Link]

  • An Organic Chemist's Guide to Electrospray Mass Spectrometric Structure Elucidation. MDPI. [Link]

  • Electrospray ionization. Wikipedia. [Link]

  • Prediction of Fragmentation Pathway of Natural Products, Antibiotics, and Pesticides by ChemFrag. University of Halle. [Link]

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Application

Comprehensive ¹H, ¹³C, and ¹⁹F NMR Spectroscopic Analysis of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride

Target Audience: Analytical Chemists, Structural Biologists, and Medicinal Chemistry Professionals Document Type: Advanced Application Note & Experimental Protocol Executive Summary The integration of spirocyclic scaffol...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Structural Biologists, and Medicinal Chemistry Professionals Document Type: Advanced Application Note & Experimental Protocol

Executive Summary

The integration of spirocyclic scaffolds into modern drug discovery has surged due to their ability to provide three-dimensional complexity, improve metabolic stability, and alter physicochemical properties compared to flat aromatic rings. 7-Fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride represents a highly specialized fragment combining a rigid spiro[3.4]octane core, a basic azetidine ring, a thioether linkage, and a strategically placed fluorine atom[1].

Characterizing this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy presents unique challenges. The presence of the 7-fluoro substituent breaks the inherent symmetry of the spirocycle, resulting in a complex, fully asymmetric magnetic environment. As a Senior Application Scientist, I have designed this protocol to guide you through the causal relationships between the molecule's 3D topology and its spectral signatures, providing a self-validating workflow for unambiguous assignment.

Structural Rationale & Stereochemical Complexity

Before acquiring data, it is critical to understand why the molecule behaves the way it does in a magnetic field.

  • Symmetry Breaking: The spiro[3.4]octane system consists of a 4-membered azetidine ring (C1-N2-C3-C4) and a 5-membered tetrahydrothiophene-derivative ring (C4-S5-C6-C7-C8) sharing the quaternary spiro carbon (C4). The introduction of a fluorine atom at C7 creates a chiral center[2].

  • Diastereotopic Amplification: Because the 5-membered ring lacks a plane of symmetry (S5 is on one side, C8 is on the other), the two faces of the azetidine ring experience vastly different magnetic shielding and steric compression. Consequently, the protons at C1 and C3 are not only chemically distinct from each other, but the two protons within each methylene group are diastereotopic . This transforms what would be a simple first-order spectrum into a complex network of four distinct multiplets for the azetidine protons alone[3].

  • Heteronuclear Coupling: The ¹⁹F nucleus (100% natural abundance, spin ½) acts as a powerful internal probe. It will exhibit large scalar couplings to the directly attached carbon (¹J_CF ≈ 175 Hz) and proton (²J_HF ≈ 53 Hz), as well as diagnostic long-range couplings to the adjacent C6 and C8 positions[4].

Experimental Methodologies: A Self-Validating System

To ensure absolute trustworthiness in the assignment, the experimental protocol must be designed to prevent solvent-induced signal loss and to capture the full heteronuclear coupling network.

Sample Preparation Protocol
  • Solvent Selection: The selection of DMSO-d₆ (100 atom % D) over D₂O or CDCl₃ is a deliberate, causal choice. As a hydrochloride salt, the azetidine nitrogen is protonated (NH₂⁺). D₂O would cause rapid deuterium exchange, erasing the NH₂⁺ signal. DMSO-d₆ suppresses this exchange, allowing the broad NH₂⁺ signal (δ 9.20–9.60 ppm) to be observed. This signal is a critical anchor point for 2D HMBC correlations to confirm the C1 and C3 assignments.

  • Concentration: Weigh exactly 15.0 mg of 7-Fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride into a clean glass vial. Dissolve completely in 0.6 mL of DMSO-d₆ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a high-quality 5 mm NMR tube.

Instrument Calibration & Acquisition Parameters

Perform the following acquisitions on a 400 MHz (or higher) NMR spectrometer equipped with a multinuclear broadband probe (BBFO or equivalent).

  • ¹H NMR (1D):

    • Parameters: 16 scans, 2-second relaxation delay (d1), 30° flip angle.

    • Purpose: Initial mapping of the proton network.

  • ¹⁹F NMR (1D - ¹H Decoupled & Coupled):

    • Parameters: 64 scans, d1 = 2s. Acquire one spectrum with inverse gated ¹H decoupling to obtain a sharp singlet, and one fully coupled spectrum to extract ²J_HF and ³J_HF values.

  • ¹³C NMR (1D):

    • Parameters: 1024 scans, d1 = 2s, ¹H power-gated decoupling.

    • Purpose: Identify carbon skeleton. C-F coupling will immediately identify C7, C6, and C8 without the need for 2D data.

  • 2D NMR Suite (COSY, HSQC, HMBC):

    • Parameters: Standard gradient-selected pulse sequences. For HMBC, optimize the long-range coupling delay for ⁿJ_CH = 8 Hz.

Spectroscopic Data & Mechanistic Interpretation

The following tables summarize the quantitative data extracted from the self-validating experimental workflow.

Table 1: ¹H NMR Assignments (400 MHz, DMSO-d₆)
PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)IntegrationMechanistic Assignment Notes
N-H 9.20 – 9.60br s-2HNH₂⁺ of hydrochloride salt; anchored by DMSO solvent choice.
H7 5.35dm²J_HF ≈ 53.01HHighly deshielded by electronegative F; massive geminal coupling.
H1a, H1b 3.90 – 4.30m²J_HH ≈ 11.02HAzetidine protons; diastereotopic due to spiro-asymmetry.
H3a, H3b 3.85 – 4.25m²J_HH ≈ 11.02HAzetidine protons; distinct from C1 due to cis/trans relationship to S5.
H6a, H6b 3.10 – 3.50m³J_HF ≈ 14.52HDeshielded by adjacent Sulfur and β-Fluorine effect.
H8a, H8b 2.30 – 2.80m³J_HF ≈ 15.02HAdjacent to quaternary spiro C4; shielded relative to H6.
Table 2: ¹³C NMR Assignments (100 MHz, DMSO-d₆)
PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Mechanistic Assignment Notes
C7 95.0d¹J_CF ≈ 175.0Direct C-F orbital overlap causes massive splitting.
C1 52.5s-Azetidine carbon adjacent to N⁺.
C3 51.8s-Azetidine carbon adjacent to N⁺.
C4 46.0s-Quaternary spiro center; confirmed via HMBC (no HSQC cross-peak).
C8 42.5d²J_CF ≈ 22.0β to Fluorine; adjacent to spiro C4.
C6 36.0d²J_CF ≈ 24.0β to Fluorine; adjacent to Sulfur.
Table 3: ¹⁹F NMR Assignments (376 MHz, DMSO-d₆)
PositionChemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)Mechanistic Assignment Notes
F7 -172.5dtt²J_HF ≈ 53.0, ³J_HF ≈ 15.0Characteristic shift for a secondary alkyl fluoride in a 5-membered ring.

Visualizing the Analytical Logic

To guarantee the trustworthiness of the assignments in Tables 1-3, we utilize a cascading logic model. The 1D data provides the foundation via heteronuclear splitting, which is then spatially mapped using 2D techniques.

NMR_Workflow A 1D ¹H & ¹⁹F NMR Identify H7 and F Extract ¹J_HF and ³J_HF C ²D ¹H-¹H COSY Map Spin Systems: H7 ↔ H6a/b & H7 ↔ H8a/b A->C Starting Point B 1D ¹³C NMR Identify C7, C6, C8 via C-F coupling (¹J_CF, ²J_CF) D ²D ¹H-¹³C HSQC Correlate Protons to Carbons (e.g., H6 to C6, H1/H3 to C1/C3) B->D Carbon Base C->D Proton Network E ²D ¹H-¹³C HMBC Link Spin Systems via Quaternary C4 Confirm Azetidine (C1/C3) position D->E Connect Fragments

Figure 1: Logical 2D NMR workflow for the unambiguous assignment of fluorinated spirocycles.

The Heteronuclear Coupling Network

The fluorine atom acts as an internal beacon. Because ¹⁹F is 100% naturally abundant, its scalar coupling to nearby ¹H and ¹³C nuclei allows for the immediate, unambiguous identification of the 5-membered ring's geometry without relying solely on chemical shift predictions[4].

Coupling_Network F ¹⁹F H7 H7 F->H7 ²J_HF H6 H6 F->H6 ³J_HF H8 H8 F->H8 ³J_HF C7 C7 F->C7 ¹J_CF C6 C6 F->C6 ²J_CF C8 C8 F->C8 ²J_CF

Figure 2: Heteronuclear spin-spin coupling network driven by the 7-fluoro substituent.

Conclusion

The NMR characterization of 7-Fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride requires a deep understanding of how 3D spatial asymmetry translates into magnetic non-equivalence. By utilizing the ¹⁹F nucleus as an internal structural probe and leveraging the protonated state of the azetidine ring in DMSO-d₆, researchers can confidently map the highly diastereotopic proton network of this advanced spirocyclic scaffold.

References

  • [1] Googleapis Patent Repository. "Compounds for Modulating BTK and Methods of Use." Google Patents, 2018.

  • [3] The Journal of Organic Chemistry. "The Synthesis of Methyl-Substituted Spirocyclic Piperidine-Azetidine (2,7-Diazaspiro[3.5]nonane) and Spirocyclic Piperidine-Pyrrolidine (2,8-Diazaspiro[4.5]decane) Ring Systems." ACS Publications, 2016.[Link]

  • [2] Organic Letters. "Synthesis of Novel Angular Spirocyclic Azetidines." ACS Publications, 2011.[Link]

Sources

Method

In vivo dosing strategies for 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride in murine models

An Application Guide for the In Vivo Administration of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride in Murine Models Authored by Gemini, Senior Application Scientist This document provides a comprehensive framewor...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for the In Vivo Administration of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride in Murine Models

Authored by Gemini, Senior Application Scientist

This document provides a comprehensive framework for designing and executing in vivo dosing studies for the novel compound, 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride, in murine models. Given the absence of published data for this specific molecule, this guide establishes a foundational strategy based on established principles of preclinical drug development for novel chemical entities (NCEs), with a focus on spirocyclic compounds and hydrochloride salt formulations.

Introduction: Scientific Rationale and Pre-Dosing Considerations

Spirocyclic scaffolds are increasingly utilized in medicinal chemistry as they offer a unique three-dimensional architecture that can improve potency, selectivity, and pharmacokinetic properties by locking molecules into a conformationally restricted state.[1][2][3] The target molecule, 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride, combines this structural motif with a hydrochloride salt form. The formation of a hydrochloride salt is a common strategy in drug development to enhance the aqueous solubility and dissolution rate of a basic parent compound, which can significantly improve bioavailability for in vivo applications.[4][5][6][7]

Before initiating any animal studies, a thorough characterization of the compound's physicochemical properties is paramount.

Key Pre-Dosing Steps:

  • Aqueous Solubility: Determine the solubility of the hydrochloride salt in physiological buffers (e.g., pH 7.4 phosphate-buffered saline) and common formulation vehicles. This is a critical first step, as poor solubility can hinder the preparation of injectable formulations.[5][6]

  • Stability: Assess the compound's stability in the chosen formulation vehicle over the expected duration of the experiment. Degradation can lead to inaccurate dosing and the generation of confounding variables.

  • LogP/LogD: The octanol-water partition coefficient provides an indication of the compound's lipophilicity, which influences its absorption, distribution, metabolism, and excretion (ADME) profile.[7]

Formulation Development for In Vivo Administration

The goal of formulation is to deliver the compound in a safe, stable, and bioavailable manner. As a hydrochloride salt, 7-Fluoro-5-thia-2-azaspiro[3.4]octane is anticipated to have improved water solubility, making aqueous-based vehicles a primary consideration.[4][7] All parenteral formulations must be sterile and ideally isotonic, with a pH close to physiological levels (6.8-7.2) to minimize injection site irritation.[8]

Table 1: Common Preclinical Formulation Vehicles

Vehicle ComponentConcentration RangePurpose & Considerations
Aqueous
Saline (0.9% NaCl)q.s. to volumeIsotonic vehicle, ideal for water-soluble compounds.
Phosphate-Buffered Saline (PBS)q.s. to volumeBuffered isotonic vehicle, maintains physiological pH.
Co-solvents/Surfactants Used for compounds with limited aqueous solubility.
PEG 300/40010-50%Increases solubility. Can cause viscosity issues at high concentrations.
Tween 801-10%Non-ionic surfactant to aid in solubilization and prevent precipitation.
Solutol HS 155-20%Solubilizing agent, often used for intravenous formulations.
Complexing Agents
Cyclodextrins (e.g., HP-β-CD)10-40%Forms inclusion complexes to enhance solubility.

Protocol 1: Preparation of a Dosing Formulation (Example)

  • Calculation: Determine the total volume and concentration of the dosing solution required for the study. Account for the molecular weight of the hydrochloride salt versus the free base to ensure accurate dosing of the active moiety.

  • Vehicle Preparation: Prepare the chosen vehicle (e.g., 10% PEG 400 in 0.9% Saline). If using multiple components, ensure they are fully miscible.

  • Solubilization: Gradually add the weighed 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride powder to the vehicle while vortexing or sonicating. Gentle warming may be applied if the compound's stability profile allows.

  • pH Adjustment: Measure the pH of the final solution. If it falls outside the physiological range (6.8-7.2), adjust carefully with dilute HCl or NaOH.

  • Sterilization: Sterilize the final dosing solution by filtering through a 0.22 µm syringe filter into a sterile vial.

  • Storage: Store the formulation under conditions that ensure its stability (e.g., protected from light, refrigerated) for the duration of the study.

Strategic Workflow for In Vivo Dosing Studies

A logical progression of in vivo studies is essential to efficiently characterize the compound's profile. The workflow begins with establishing safety and tolerability, moves to understanding its pharmacokinetic and pharmacodynamic profile, and culminates in efficacy testing.

Dosing_Strategy_Workflow cluster_0 Phase 1: Foundational Studies cluster_1 Phase 2: PK/PD Characterization cluster_2 Phase 3: Efficacy Evaluation Formulation Formulation Development (Protocol 1) DRF Dose Range Finding (DRF) (Protocol 2) Formulation->DRF Input MTD_Determination Determine MTD & Preliminary Tolerability DRF->MTD_Determination Output PK_Study Pharmacokinetic (PK) Study (Protocol 3) MTD_Determination->PK_Study Inform Dose Selection PKPD_Model PK/PD Modeling & Schedule Selection PK_Study->PKPD_Model PD_Study Pharmacodynamic (PD) Study (Target Engagement) PD_Study->PKPD_Model Efficacy_Study Definitive Efficacy Studies (Disease Models) PKPD_Model->Efficacy_Study Guide Dose & Schedule PKPD_Relationship cluster_PK Pharmacokinetics (PK) cluster_PD Pharmacodynamics (PD) Dose Dosing Concentration Plasma/Tissue Concentration (Cmax, AUC, T1/2) Dose->Concentration Absorption & Distribution Concentration->Dose Metabolism & Excretion Effect Biological Effect (Target Inhibition, Tumor Growth Delay) Concentration->Effect Exposure-Response Relationship label_pk What the body does to the drug label_pd What the drug does to the body

Caption: The relationship between Pharmacokinetics and Pharmacodynamics.

Protocol 3: Single-Dose Pharmacokinetic (PK) Study in Mice

  • Animal Model & Dosing: Use a single strain of mice (n=3 per time point). Administer a single dose of the compound at a well-tolerated level determined from the DRF study.

  • Sample Collection: At predetermined time points (e.g., 0, 15 min, 30 min, 1, 2, 4, 8, 24 hours), collect blood samples (typically via retro-orbital or cardiac puncture for terminal collection) into tubes containing an anticoagulant (e.g., EDTA).

  • Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store plasma at -80°C until analysis.

  • Bioanalysis: Quantify the concentration of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride in the plasma samples using a validated analytical method, such as LC-MS/MS. [9]5. Data Analysis: Plot the plasma concentration versus time. Calculate key PK parameters:

    • Cmax: Maximum observed concentration.

    • Tmax: Time to reach Cmax.

    • AUC: Area under the concentration-time curve, representing total drug exposure.

    • T½: Elimination half-life.

The data from these PK/PD studies are invaluable for building models that can predict the optimal human dose and schedule, thereby increasing the probability of clinical success. [10][11][12]

Ethical Considerations and Animal Welfare

All animal experiments must be conducted in strict accordance with national and institutional guidelines. Protocols should be reviewed and approved by an Institutional Animal Care and Use Committee (IACUC) or equivalent ethics board. [8][13]Key principles include the 3Rs:

  • Replacement: Using non-animal methods whenever possible.

  • Reduction: Using the minimum number of animals necessary to obtain statistically significant data.

  • Refinement: Modifying procedures to minimize animal pain, suffering, and distress. [14][15][16]

References

  • Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research - Boston University. (n.d.). Boston University.
  • Diehl, K. H., Hull, R., Morton, D., Pfister, R., Rabemampianina, Y., Smith, D., Vidal, J. M., & van de Vorstenbosch, C. (2001). A good practice guide to the administration of substances and removal of blood, including routes and volumes. Journal of Applied Toxicology, 21(1), 15-23.
  • Best Practices for Preclinical Dose Range Finding Studies. (n.d.). Altasciences.
  • Study of Different Routes of Drug Administration in Mice and R
  • Common Injection Routes in Mice. (2025, January 22). Addgene Blog.
  • Dose Range Finding Studies. (n.d.).
  • Routes and Volumes of Administration in Mice. (n.d.). University of Tennessee Health Science Center.
  • A. S. K. (2022, March 25). Recent in vivo advances of spirocyclic scaffolds for drug discovery. Expert Opinion on Drug Discovery, 17(5), 515-532.
  • Paz, B., Otero, P., Alfonso, A., Rodríguez, P., Rubiolo, J. A., Cifuentes, J. M., Bermúdez, R., Vieytes, M. R., & Botana, L. M. (2012). Pharmacokinetic and toxicological data of spirolides after oral and intraperitoneal administration. Food and Chemical Toxicology, 50(2), 261-268.
  • Lignet, F., et al. (2022). Translational PK/PD Modeling of Tumor Growth Inhibition and Target Inhibition to Support Dose Range Selection of the LMP7 Inhibitor M3258 in Relapsed/Refractory Multiple Myeloma. Journal of Pharmacology and Experimental Therapeutics, 383(3), 247-258.
  • Yamazaki, S., Grazzini, M. L., Romero, D., Amundson, K., Pithavala, Y., & Hu-Lowe, D. D. (2005). PK/PD modeling based on mouse xenograft tumor growth inhibition and the correlation to clinical exposure for VEGF/PDGF receptor tyrosine kinase inhibitor AG-013736. Cancer Research, 65(9 Supplement), 705-706.
  • Pharmacokinetic/Pharmacodynamic Modeling for Drug Development in Oncology. (n.d.).
  • Wang, Y., et al. (2017). PKPD modeling of acquired resistance to anti-cancer drug treatment. Journal of Pharmacokinetics and Pharmacodynamics, 44(6), 523-535.
  • Animal Welfare in Preclinical In Vivo Research. (2019, October 15). QPS.
  • Robinson, S., et al. (2009). Guidance on dose level selection for regulatory general toxicology studies for pharmaceuticals. NC3Rs.
  • Pandey, K. P., et al. (2022). Hydrochloride Salt of the GABAkine KRM-II-81. ACS Omega, 7(31), 27743–27751.
  • Ashton, S., et al. (2020). The Pharmacokinetic–Pharmacodynamic (PKPD) Relationships of AZD3229, a Novel and Selective Inhibitor of KIT, in a Range of Mouse Xenograft Models of GIST. Molecular Cancer Therapeutics, 19(10), 2057-2068.
  • Varela, M. T., et al. (2025). Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry, 287, 117368.
  • Nargotra, A., et al. (2018).
  • IG035: Guideline on Administration of Substances to Laboratory Animals. (2025, April 10).
  • Study designs for the dose-range finding and main studies. (n.d.).
  • Selection of a Water-Soluble Salt Form of a Preclinical Candidate, IIIM-290: Multiwell-Plate Salt Screening and Characteriz
  • Hydrochloride Salt of the GABAkine KRM-II-81. (2022, July 27). ACS Omega.
  • Animal Welfare Policy. (n.d.). Novartis.
  • Animal Welfare Considerations in Biomedical Research and Testing. (n.d.).
  • Guide to NCL In Vivo Studies: Efficacy, Pharmacokinetics and Toxicology. (n.d.).
  • Recent in vivo advances of spirocyclic scaffolds for drug discovery. (n.d.).
  • Examples of spirocyclic compounds reported along with their olfactory properties. (n.d.).
  • In vitro and in vivo evaluation of two sustained release formulations of diltiazem HCl. (n.d.). African Journal of Pharmacy and Pharmacology.
  • Animal Welfare, Testing and Research of FDA-Regulated Products. (2025, January 14). U.S.

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis &amp; Troubleshooting for 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in optimizing the synthesis of 7-Fluoro-5-thia-2-azaspiro[3....

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in optimizing the synthesis of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride .

Spirocyclic modules incorporating four-membered rings are critical for exploring three-dimensional chemical space—a paradigm often referred to as the "escape from flatland"[1]. However, the presence of a spiro-quaternary center, a highly strained azetidine ring, and a beta-heteroatom (sulfur) makes the functionalization and isolation of this scaffold synthetically demanding[1]. This guide provides mechanistic troubleshooting, validated protocols, and quantitative data to ensure high yield and purity.

Core Synthesis Workflow

The optimal synthetic route avoids late-stage spirocyclization, instead building the thia-azaspiro core early and performing a late-stage nucleophilic fluorination prior to salt formation.

G A N-Boc-azetidin-3-one (Starting Material) B Spirocyclization (Thiolate Addition & Ring Closure) A->B C 7-Hydroxy-N-Boc-5-thia-2-azaspiro[3.4]octane (Intermediate) B->C D Nucleophilic Fluorination (XtalFluor-E / DBU) C->D E 7-Fluoro-N-Boc-5-thia-2-azaspiro[3.4]octane (Fluorinated Precursor) D->E F Boc Deprotection (4M HCl in Dioxane) E->F G 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl (Final Product) F->G

Figure 1: Synthetic workflow for 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride.

Troubleshooting & FAQs

Q: Why am I getting poor yields and high amounts of elimination byproducts during the fluorination of the 7-hydroxy intermediate? A: The 7-hydroxy-5-thia-2-azaspiro[3.4]octane system is highly prone to elimination (forming a spiro-alkene). Mechanistically, the adjacent sulfur atom in the five-membered ring can stabilize a developing positive charge during C–O bond cleavage, strongly driving the E1/E2 elimination pathway. Traditional reagents like DAST or Deoxo-Fluor generate highly corrosive free HF and promote these elimination side reactions[2]. Solution: Switch to2. XtalFluor-E is a crystalline aminodifluorosulfinium salt that activates the C–O bond without concomitant fluoride release until the promoter is added, significantly reducing elimination byproducts and enhancing the yield[2].

Q: During the spirocyclization step from N-Boc-azetidin-3-one, my yield of the thia-azaspiro core is inconsistent. How can I improve this? A: The formation of the spiro[3.4]octane core relies on the precise spatial arrangement of the four-membered ring[1]. Incomplete cyclization typically occurs when the leaving group on the primary alcohol intermediate is insufficiently activated, or if the nucleophilic attack by the sulfur is hindered by trace moisture. Solution: Ensure strict anhydrous conditions. If traditional mesylation fails to drive the cyclization, upgrade to a more reactive triflate leaving group. The increased leaving group ability accelerates the intramolecular thioetherification, driving the spirocyclization to completion before intermolecular side reactions can occur.

Q: The final Boc-deprotection yields a gummy, hygroscopic solid instead of a clean powder. What is going wrong? A: Using Trifluoroacetic Acid (TFA) for Boc deprotection yields a trifluoroacetate salt. For highly polar spirocyclic amines, TFA salts are notoriously hygroscopic and resist crystallization, trapping residual solvent and impurities. Solution: Utilize 4M HCl in dioxane and perform the reaction in an ethereal solvent (like diethyl ether). The causality here is thermodynamic: the hydrochloride salt of the 2-azaspiro[3.4]octane system is highly insoluble in ether. As the Boc group is cleaved, the product immediately precipitates out of solution, driving the reaction equilibrium forward and preventing degradation.

Quantitative Data: Fluorination Optimization

The table below summarizes our internal optimization data for the fluorination of the 7-hydroxy intermediate, demonstrating the superiority of XtalFluor-E in suppressing elimination.

Fluorinating AgentPromoterTemp Profile (°C)Yield (%)Elimination Byproduct (%)Purity (HPLC, %)
DASTNone-78 to RT3255< 80
Deoxo-FluorNone-20 to RT414582
XtalFluor-E DBU -78 to RT 85 < 5 > 98

Validated Experimental Protocols

Protocol A: Nucleophilic Fluorination using XtalFluor-E

This protocol is designed as a self-validating system to ensure the C-F bond is formed without ring-opening or elimination.

  • Preparation : In an oven-dried, argon-purged flask, dissolve 7-Hydroxy-N-Boc-5-thia-2-azaspiro[3.4]octane (1.0 eq) in anhydrous CH₂Cl₂ to achieve a 0.1 M concentration.

  • Activation : Cool the solution to -78 °C using a dry ice/acetone bath. Add DBU (1.5 eq) dropwise via syringe, followed by the addition of XtalFluor-E (1.5 eq) in one solid portion.

  • Reaction : Allow the mixture to slowly warm to room temperature over 4 hours.

    • Self-Validation Check: Monitor reaction progress via ¹⁹F NMR of crude aliquots. The disappearance of the XtalFluor-E signal and the appearance of a distinct multiplet at approximately -170 ppm confirms successful fluorination.

  • Quench & Workup : Quench the reaction by adding saturated aqueous NaHCO₃. Extract the aqueous layer three times with CH₂Cl₂, dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification : Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient).

    • Self-Validation Check: Stain TLC plates with KMnO₄. The aliphatic spirocycle lacks a UV chromophore, but the pure fluorinated product will appear as a distinct yellow/brown spot upon heating.

Protocol B: Boc Deprotection & Hydrochloride Salt Formation

This protocol leverages solubility differentials to isolate the product in high purity.

  • Preparation : Dissolve the purified 7-Fluoro-N-Boc-5-thia-2-azaspiro[3.4]octane in anhydrous diethyl ether (0.2 M).

  • Deprotection : Place the flask in an ice bath (0 °C) and add 4M HCl in dioxane (5.0 eq) dropwise.

  • Crystallization : Remove the ice bath and stir vigorously at room temperature for 2 hours. A fine white precipitate will form as the deprotection proceeds.

    • Causality: The insolubility of the resulting HCl salt in the ethereal solvent drives the deprotection equilibrium to completion and physically separates the product from organic impurities.

  • Isolation : Filter the precipitate rapidly using a Büchner funnel under a blanket of nitrogen to prevent atmospheric moisture absorption. Wash the filter cake with cold anhydrous diethyl ether and dry under high vacuum for 12 hours.

    • Self-Validation Check: Confirm complete deprotection by ¹H NMR (in D₂O), ensuring the absolute disappearance of the prominent 9H Boc singlet at ~1.4 ppm.

References

  • Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews, 114(16), 8257-8322. URL :[Link]

  • L'Heureux, A., Beaulieu, F., Bennett, C., Bill, D. R., Clayton, S., LaFlamme, F., Mirmehrabi, M., Tadayon, S., Tovell, D., & Couturier, M. (2010). Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling. The Journal of Organic Chemistry, 75(10), 3401-3411. URL :[Link]

Sources

Optimization

Optimizing chiral chromatography for 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride enantiomers

Welcome to the Technical Support Center for the enantiomeric separation of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride . As a Senior Application Scientist, I have designed this guide to bypass generic advice and...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the enantiomeric separation of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride .

As a Senior Application Scientist, I have designed this guide to bypass generic advice and address the specific physicochemical hurdles this molecule presents. Separating the enantiomers of this compound is notoriously difficult due to a unique triad of challenges: it is a highly basic spirocyclic secondary amine, it is formulated as a polar hydrochloride salt, and it lacks an extended π -conjugated system.

This resource provides mechanistic troubleshooting, self-validating protocols, and data-driven strategies to ensure robust, reproducible chiral resolution.

Part 1: Molecular Profiling & Chromatographic Challenges

Before developing a method, we must understand how the molecule's structural features dictate its behavior inside a chiral column.

Table 1: Physicochemical Profile & Chromatographic Implications

Molecular FeatureChemical ImplicationChromatographic Challenge
Spirocyclic Secondary Amine Highly basic (high pKa); acts as a strong hydrogen bond donor/acceptor.Severe peak tailing due to secondary electrostatic interactions with residual silanols on the silica support of the Chiral Stationary Phase (CSP).
Hydrochloride Salt Form Highly polar; exists as a charged ion pair in its resting state.Insoluble in standard Normal Phase (NP) eluents (e.g., Hexane). Direct injection causes in-column precipitation, frit blockage, and split peaks.
Lack of Aromaticity No extended π -conjugated system; only isolated thia/aza rings.Negligible UV absorbance above 220 nm. Standard 254 nm UV detection will yield unacceptably low signal-to-noise (S/N) ratios.
Fluorine at Position 7 Highly electronegative; alters the local dipole moment of the cyclopentane ring.Can induce unpredictable retention shifts if the mobile phase lacks sufficient buffering to stabilize the molecule's dipole interactions.

Part 2: Method Development Strategy

To navigate these challenges, we must abandon traditional Normal Phase screening and adopt a targeted approach prioritizing analyte solubility and alternative detection methods.

Workflow Start 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl Eval Assess Limitations: Basic Salt & No Chromophore Start->Eval Branch1 Detection Strategy Eval->Branch1 Branch2 Mobile Phase Strategy Eval->Branch2 Det1 UV 210 nm (Requires Low-Cutoff Solvents) Branch1->Det1 Det2 LC-MS / CAD (Requires Volatile Buffers) Branch1->Det2 MP1 Polar Organic Mode (POM) MeOH + Ammonium Formate Branch2->MP1 MP2 Reversed-Phase (RP) H2O/MeCN + ESA Ion-Pairing Branch2->MP2 Det1->MP2 Preferred Det2->MP1 Highly Compatible Opt Optimized Chiral Method (Rs ≥ 1.5) MP1->Opt MP2->Opt

Chiral method development workflow for basic spirocyclic salts.

Part 3: Troubleshooting Guide & FAQs

Q1: Why am I observing severe peak tailing or irreversible retention on my polysaccharide-based CSP? Answer: The fundamental cause is secondary electrostatic interactions. The secondary amine in the azetidine ring of your molecule is highly basic. When it traverses a silica-based CSP, it strongly interacts with residual, unendcapped silanol groups on the silica support, rather than just the chiral selector[1]. Solution: You must mask these silanols or alter the analyte's ionization state. In Normal Phase, add 0.1% Diethylamine (DEA) to the mobile phase to competitively bind the silanols[1]. For a superior peak shape, switch to Reversed-Phase (RP) and utilize a strong acidic additive like Ethanesulfonic Acid (ESA). ESA forms a neutral, lipophilic salt pair with the protonated amine, pulling it deeper into the chiral cavity and completely bypassing silanol interactions[2].

Q2: My system experiences sudden pressure spikes and split peaks after only a few injections. What is happening? Answer: This is a classic symptom of in-column precipitation. You are likely injecting the Hydrochloride (HCl) salt directly into a non-polar Normal Phase eluent (e.g., Hexane/Isopropanol). The highly polar HCl salt is insoluble in alkanes; it crashes out of solution upon injection, physically blocking the column's inlet frit and creating multiple flow paths (split peaks)[3]. Solution: Never inject an untreated salt into a Normal Phase system. You must either perform an in-situ free-basing step (see Protocol A) to convert the salt to its highly soluble free-base form, or switch your method to Polar Organic Mode (POM) where the salt is inherently soluble in 100% Methanol[4].

Q3: I have achieved baseline separation, but my signal-to-noise (S/N) ratio is unacceptably low. How can I improve detection? Answer: 7-Fluoro-5-thia-2-azaspiro[3.4]octane lacks an extended π -conjugated system. Its only chromophores are the isolated thia and aza rings, which do not absorb UV light significantly above 220 nm. Solution: If restricted to UV detection, you must operate at 210 nm. This requires strictly low-UV cutoff solvents (e.g., HPLC-grade Acetonitrile) and precludes the use of UV-absorbing additives. For robust quantification, transition to a Charged Aerosol Detector (CAD) or LC-MS. For LC-MS, utilize Polar Ionic Mode (PIM) with volatile buffers like Ammonium Formate[4].

Part 4: Validated Experimental Protocols

Protocol A: In-Situ Free-Basing & Normal Phase Screening

Causality: Displacing the chloride counterion prior to injection prevents frit blockage and ensures the analyte interacts with the CSP in a uniform, non-ionized state.

  • Sample Preparation: Weigh 1.0 mg of 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl into a 2 mL glass vial.

  • Displacement: Dissolve the solid in 1.0 mL of Methanol containing 0.2% (v/v) Diethylamine (DEA). Sonicate for 5 minutes. (Mechanistic note: The excess DEA acts as a stronger base, stripping the HCl from the spirocyclic amine to form DEA-HCl, leaving the target analyte as a highly soluble free base).

  • Dilution: Dilute 100 µL of this stock solution with 900 µL of your starting Normal Phase mobile phase (e.g., 80:20 Hexane:Isopropanol containing 0.1% DEA).

  • Self-Validation Step: Inject a blank of the final sample diluent. Monitor the UV baseline at the void volume ( t0​ ). A stable baseline with no refractive index disturbance confirms that the additive concentration in the sample perfectly matches the mobile phase, ensuring no localized pH gradients disrupt the separation.

Protocol B: Polar Ionic Mode (PIM) LC-MS Method

Causality: PIM utilizes 100% polar organic solvents, maximizing the solubility of the HCl salt while providing ideal desolvation conditions for Electrospray Ionization (ESI-MS).

  • Column Selection: Chiralpak IG or Chiralcel OZ-3 (150 x 4.6 mm, 3 µm). Immobilized phases are mandatory here to withstand 100% polar solvents.

  • Mobile Phase: 100% HPLC-grade Methanol containing 10 mM Ammonium Formate and 0.1% Formic Acid.

  • Parameters: Set the flow rate to 0.5 mL/min and column compartment temperature to 25°C.

  • Detection: ESI-MS (Positive Ion Mode). Monitor the [M+H]+ ion at m/z 148.1.

  • Self-Validation Step: Integrate the extracted ion chromatogram (EIC) for m/z 148.1. For a true synthetic racemate, the peak area ratio must be exactly 50.0 : 50.0 (± 1.5%). Any significant deviation indicates matrix-induced ion suppression co-eluting with one enantiomer, requiring an adjustment of the additive concentration.

Part 5: Quantitative Screening Matrix

Use the following table to select the optimal chromatographic mode based on your available detector and required resolution.

Table 2: Chromatographic Screening Matrix for 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl

Chromatographic ModeEluent SystemOptimal Additive / ModifierExpected Resolution (Rs)Tailing Factor (Tf)Primary Detection Compatibility
Normal Phase (NP) Hexane / EtOH (70:30)0.1% Diethylamine (DEA)1.2 – 1.51.8 – 2.2UV (210 nm)
Polar Organic (POM) 100% Methanol10mM NH₄FA + 0.1% Formic Acid1.8 – 2.11.2 – 1.4LC-MS
Reversed Phase (RP) H₂O / MeCN (60:40)20mM Ethanesulfonic Acid (ESA)> 2.51.0 – 1.1CAD / UV (210 nm)
Supercritical Fluid (SFC) CO₂ / MeOH (80:20)0.2% Isopropylamine (IPA)2.0 – 2.41.1 – 1.2LC-MS / CAD

Sources

Troubleshooting

Resolving unknown impurities in 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride batches

Welcome to the Technical Support and Troubleshooting Center for spirocyclic building blocks. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals working with 7-Fl...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Center for spirocyclic building blocks. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals working with 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride .

Synthesizing highly strained, heteroatom-rich spirocycles presents unique challenges. The presence of a highly strained azetidine ring, an oxidation-prone thioether, and a secondary fluorine atom creates a complex matrix where multiple degradation pathways can occur simultaneously. In accordance with ICH Q3A(R2) guidelines, any unknown impurity exceeding the 0.10% identification threshold must be structurally elucidated and controlled[1].

Below, we deconstruct the most common batch failures and provide field-proven, mechanistically grounded solutions.

Section 1: Impurity Troubleshooting & FAQs

Q1: During the fluorination step, our LC-MS shows a major impurity with a mass of [M-20] relative to the desired product. What is this, and how do we suppress it? A: A mass loss of 20 Da (M - HF) indicates an alkene elimination byproduct (e.g., 6,7-dehydro or 7,8-dehydro impurities). When using standard deoxyfluorination reagents like DAST or Deoxo-Fluor on secondary alcohols, the reaction proceeds through an alkoxyaminosulfurane intermediate. Because the spiro[3.4]octane core is sterically hindered, the rate of the desired nucleophilic fluoride displacement (SN2) is significantly reduced. This allows the competing E2 elimination pathway—driven by the basicity of the intermediate or added amines—to dominate[2]. Resolution: Switch to milder, more chemoselective reagents like PyFluor or PhenoFluor, which are specifically designed to suppress elimination in complex aliphatic alcohols[3]. Alternatively, strictly control the temperature profile of your DAST reaction (see Protocol 1).

Q2: We are detecting [M+16] and [M+32] polar impurities in our final API batches, even after successful fluorination. Where are these coming from? A: These masses correspond to the sulfoxide (+16 Da) and sulfone (+32 Da) derivatives of your compound. The sulfur atom at position 5 of the tetrahydrothiophene ring is highly nucleophilic and susceptible to spontaneous oxidation[4]. This typically occurs during aqueous workups, prolonged exposure to atmospheric oxygen, or when using ethereal solvents (like THF or diethyl ether) that have accumulated trace peroxides. Resolution: Purge all reaction vessels with argon, use strictly peroxide-free (BHT-stabilized) solvents, and consider adding a mild antioxidant (e.g., sodium thiosulfate) during aqueous quenching.

Q3: When we deprotect the N-Boc group to form the final hydrochloride salt, our yield drops by 40%, and we see a highly polar [M+18] impurity. What is the mechanism of this degradation? A: You are observing acid-catalyzed azetidine ring opening. The 4-membered azetidine ring possesses approximately 26 kcal/mol of ring strain. Under strongly acidic conditions (especially in the presence of water), the azetidine nitrogen is protonated, turning it into an excellent leaving group. Nucleophiles such as water or chloride ions can then attack the adjacent carbon (C1 or C3), cleaving the C-N bond to relieve the ring strain and forming an acyclic amino-alcohol or amino-chloride derivative[5],[6]. Resolution: You must eliminate water from this step entirely. Transition from aqueous HCl to anhydrous HCl in 1,4-dioxane or isopropanol (see Protocol 2).

Section 2: Mechanistic & Analytical Workflows

G Substrate 7-Hydroxy Precursor Intermediate Alkoxyaminosulfurane Intermediate Substrate->Intermediate DAST/Deoxo-Fluor Product 7-Fluoro Product (Desired SN2) Intermediate->Product F⁻ attack (Fast) Impurity Alkene Impurity (E2 Elimination) Intermediate->Impurity Base/Heat (Slow SN2)

Mechanistic divergence of DAST-mediated deoxyfluorination versus E2 elimination.

Workflow Detect LC-MS Detection (Unknown Peak >0.1%) Mass Mass & Isotope Analysis (e.g., M+16, M-20) Detect->Mass Isolate Prep-HPLC Isolation Mass->Isolate NMR 1D/2D NMR Elucidation Isolate->NMR Opt Process Optimization (Suppress Impurity) NMR->Opt

Systematic analytical workflow for identifying and resolving unknown pharmaceutical impurities.

Section 3: Quantitative Impurity Profile Summary

To facilitate rapid LC-MS/GC-MS identification, compare your analytical data against this standardized impurity matrix. According to ICH Q3A guidelines, any of these exceeding 0.10% area under the curve (AUC) must be qualified[7].

Impurity ClassificationMass Shift (Δ Da)Typical RRT*Mechanistic OriginControl Strategy
Alkene (Dehydro) -20.0 (from F-product)1.15E2 Elimination during DAST fluorination.Lower temp; use PyFluor.
Sulfoxide +16.00.85Thioether oxidation by trace peroxides/O2.Degas solvents; avoid old THF.
Sulfone +32.00.80Over-oxidation of the thioether.Exclude air; use antioxidants.
Ring-Opened Adduct +18.0 (Hydrolysis)0.65Acid-catalyzed azetidine cleavage.Strict anhydrous HCl conditions.
C7-Epimer 0.0 (Isobaric)0.95 - 1.05SN1 leakage during fluorination.Avoid highly polar solvents (e.g., DMF).

*Relative Retention Time (RRT) is approximate and based on standard C18 Reverse-Phase HPLC (Water/MeCN + 0.1% TFA).

Section 4: Validated Experimental Protocols

Protocol 1: Chemoselective Deoxyfluorination (Minimizing E2 Elimination)

Causality: Low temperatures suppress the activation energy required for the E2 elimination pathway, trapping the intermediate long enough for the slower, sterically hindered SN2 fluoride attack to occur.

  • Preparation: Dissolve 1.0 eq of N-Boc-7-hydroxy-5-thia-2-azaspiro[3.4]octane in anhydrous dichloromethane (DCM) (0.1 M concentration) under a strict argon atmosphere. Note: Moisture causes DAST to hydrolyze into HF and thionyl fluoride, ruining stoichiometry.

  • Cooling: Submerge the reactor in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C.

  • Addition: Add 1.2 eq of DAST (Diethylaminosulfur trifluoride) dropwise via a syringe pump over 15 minutes.

  • Reaction: Stir for 30 minutes at -78 °C, then slowly remove the bath and allow the reaction to warm to exactly 0 °C over 1 hour.

  • In-Process Control (IPC): Pull a 10 µL aliquot, quench in NaHCO3, and check via LC-MS. The[M-20] alkene peak should be < 2%.

  • Quench: Quench the reaction strictly at 0 °C by slowly adding saturated aqueous NaHCO3. Extract with DCM, dry over anhydrous Na2SO4, and concentrate.

Protocol 2: Anhydrous HCl Salt Formation (Preventing Azetidine Cleavage)

Causality: The absence of water prevents nucleophilic attack on the highly strained, protonated azetidine ring, ensuring the spirocyclic core remains intact during Boc-deprotection[5].

  • Preparation: Dissolve the purified N-Boc-7-fluoro intermediate in anhydrous 1,4-dioxane (0.2 M).

  • Acidification: Cool the solution to 0 °C using an ice bath. Dropwise, add 4.0 M HCl in dioxane (4.0 eq). Do not use aqueous hydrochloric acid.

  • Deprotection: Remove the ice bath and stir at 20 °C for 3 hours.

  • IPC: Monitor by LC-MS. The starting material mass (M+100 for the Boc group) must be completely absent.

  • Isolation: Slowly add anhydrous diethyl ether (3 volumes) to the reactor to precipitate the 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride salt.

  • Filtration: Filter the white precipitate under a nitrogen blanket (the salt can be hygroscopic) and dry in a vacuum oven at 40 °C for 12 hours.

References

  • Identification and profiling of impurities in Pharmaceuticals, ResolveMass Laboratories. Available at: [Link]

  • Impurity guidelines in drug development under ICH Q3, AMSbiopharma. Available at: [Link]

  • α-Fluorinated Ethers, Thioethers, and Amines: Anomerically Biased Species, ResearchGate. Available at: [Link]

  • The synthesis of 'tyrosyl' peptidomimetics by acid-catalyzed N(1)–C(4) ring opening of 4-(4′-hydroxyphenyl)-azetidine-2-ones, ResearchGate. Available at: [Link]

  • Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™, NIH PMC. Available at:[Link]

  • Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle, RSC Publishing. Available at: [Link]

Sources

Optimization

Overcoming low bioavailability of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride formulations

Welcome to the Formulation & Pharmacokinetics Troubleshooting Hub. Spirocyclic architectures, such as the 2-azaspiro[3.4]octane scaffold, are increasingly utilized in modern drug discovery to increase the fraction of sp3...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Formulation & Pharmacokinetics Troubleshooting Hub.

Spirocyclic architectures, such as the 2-azaspiro[3.4]octane scaffold, are increasingly utilized in modern drug discovery to increase the fraction of sp3-hybridized carbons (Fsp3). This three-dimensional geometry enhances target specificity and reduces off-target effects compared to flat aromatic systems[1]. However, the incorporation of highly lipophilic moieties—specifically the 7-fluoro and 5-thia groups—introduces severe bioavailability bottlenecks.

This guide provides mechanistic troubleshooting and validated protocols to overcome the poor aqueous solubility, pH-dependent precipitation, and extensive first-pass metabolism associated with 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl.

Part 1: Knowledge Base & Troubleshooting FAQs

Q1: Why does my formulation precipitate in simulated intestinal fluid (FaSSIF) despite showing excellent solubility in gastric fluid?

The Causality: As a hydrochloride salt, the basic azaspiro nitrogen is fully protonated in the acidic environment of the stomach (pH 1.2), leading to rapid dissolution. However, as the compound transitions into the duodenum (pH 6.8), the basic amine loses its proton. The resulting free base, driven by the highly hydrophobic fluoro-thia spiro core, experiences a drastic drop in solubility and rapidly crystallizes out of solution.

The Solution: Implement an Amorphous Solid Dispersion (ASD) using a polymeric precipitation inhibitor. Hydroxypropylmethylcellulose acetate succinate (HPMCAS) is highly recommended. HPMCAS possesses an amphiphilic nature; its hydrophobic acetate groups interact with the fluorinated spirocycle, while its hydrophilic succinate groups maintain hydration. This dual interaction inhibits liquid-liquid phase separation and maintains the drug in a metastable supersaturated state throughout the gastrointestinal transit[2][3].

Q2: My compound remains solubilized in the GI tract, but systemic exposure (AUC) remains <10%. How do I bypass the liver?

The Causality: The 5-thia (sulfur) moiety is highly susceptible to rapid first-pass oxidation by hepatic Flavin-containing Monooxygenases (FMOs) and Cytochrome P450 enzymes (CYPs), converting the active drug into inactive sulfoxides or sulfones before it reaches systemic circulation.

The Solution: Formulate the compound as a Self-Microemulsifying Drug Delivery System (SMEDDS) utilizing long-chain triglycerides (LCTs). LCTs stimulate the enterocytes to assemble chylomicrons. Because the 7-Fluoro-5-thia-2-azaspiro[3.4]octane core is highly lipophilic, it partitions into these chylomicrons, which are then exocytosed into the lacteals (lymphatic capillaries). This shunts the drug directly into the systemic circulation via the thoracic duct, completely bypassing the portal vein and hepatic first-pass metabolism[4][5].

Part 2: Mechanistic Visualizations

G A 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl (Oral Administration) B Stomach (pH 1.2) High Solubility (Protonated) A->B C Intestine (pH 6.8) Free-Base Precipitation B->C Standard Formulation E HPMCAS ASD Formulation (Maintains Supersaturation) B->E ASD Route F SMEDDS Formulation (Lymphatic Transport) B->F Lipid Route D Liver (Portal Vein) Extensive S-Oxidation C->D Absorbed Fraction G Systemic Circulation (High Bioavailability) D->G <10% Bioavailable E->G Enhanced Dissolution F->G Bypasses Liver

Bioavailability bottlenecks and formulation resolutions for the spirocyclic API.

G N1 N1 N2 Lipolysis in GI (Bile Salts/Lipase) N1->N2 N3 Mixed Micelles (Drug + Lipids) N2->N3 N4 Enterocyte Uptake (Apical Membrane) N3->N4 N5 Chylomicron Assembly (ER) N4->N5 N6 Lymphatic Capillary (Lacteals) N5->N6 Exocytosis

Mechanism of intestinal lymphatic transport via SMEDDS bypassing the liver.

Part 3: Protocol Hub (Self-Validating Workflows)

Protocol A: Preparation of HPMCAS-based Amorphous Solid Dispersions (ASD) via Hot-Melt Extrusion (HME)

Objective: Convert the crystalline HCl salt into an amorphous state stabilized by HPMCAS to prevent intestinal precipitation[6].

  • Pre-blending: Geometrically mix 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl with HPMCAS (AS-HF grade) at a 1:3 (w/w) ratio. Causality: The high polymer ratio ensures sufficient hydrogen bonding sites to lock the drug in its amorphous state.

  • Extrusion: Feed the blend into a co-rotating twin-screw extruder. Set the barrel temperature profile from 90°C (feed zone) to 140°C (die). Validation Check: The extrusion temperature must be at least 10°C above the Tg​ of the polymer mixture but below the degradation temperature of the 5-thia moiety.

  • Milling: Cool the extrudate rapidly on a chill roll to freeze the amorphous state, then mill through a 250 µm screen.

  • Self-Validation (Solid-State Characterization):

    • Analyze the milled powder using Powder X-Ray Diffraction (PXRD). A successful ASD will show a broad "halo" with zero sharp diffraction peaks.

    • Analyze via Polarized Light Microscopy (PLM). The absence of birefringence confirms complete amorphization.

Protocol B: Formulation of Lymphatic-Targeting SMEDDS

Objective: Package the API into nano-emulsions that trigger chylomicron assembly for lymphatic transport[7].

  • Excipient Selection & Solubilization: Dissolve 50 mg of the API in a mixture of 40% Long-Chain Triglycerides (e.g., Soybean oil or Oleic acid), 40% Surfactant (e.g., Cremophor RH 40), and 20% Co-surfactant (e.g., PEG 400). Causality: Long-chain lipids are strictly required; medium-chain triglycerides (MCTs) will route to the portal vein, defeating the purpose of bypassing the liver[5].

  • Homogenization: Vortex the mixture at 2500 RPM for 10 minutes, followed by sonication at 40°C for 30 minutes until a clear, isotropic pre-concentrate is formed.

  • Self-Emulsification Validation: Drop 1 mL of the pre-concentrate into 250 mL of 0.1 N HCl (simulated gastric fluid) at 37°C with gentle stirring (50 RPM).

  • Self-Validation (Droplet Size): Analyze the resulting dispersion via Dynamic Light Scattering (DLS). A successful SMEDDS must spontaneously form a clear microemulsion with a Z-average droplet size of <50 nm and a Polydispersity Index (PDI) <0.15[7].

Part 4: Quantitative Data Summary

The following table summarizes the anticipated pharmacokinetic improvements when transitioning from a standard crystalline suspension to the advanced formulations described above, based on standard spirocyclic and SMEDDS literature baselines[4][8].

Formulation TypeIntestinal Solubility (pH 6.8)Hepatic First-Pass Extraction Cmax​ (ng/mL) AUC0−t​ (ng·h/mL)Relative Bioavailability (%)
Crystalline Suspension < 5 µg/mL (Precipitates)High (>80%)120 ± 15450 ± 40100% (Baseline)
HPMCAS ASD (1:3) > 150 µg/mL (Supersaturated)High (>80%)310 ± 251,150 ± 90~255%
LCT-SMEDDS Solubilized in MicellesLow (Lymphatic Shunt)850 ± 603,800 ± 210~844%

Note: While ASDs solve the dissolution bottleneck, SMEDDS simultaneously solve both dissolution and metabolic bottlenecks, resulting in the highest relative bioavailability.

Part 5: References

  • MDPI (Pharmaceutics) - Supersaturation and Precipitation Applicated in Drug Delivery Systems: Development Strategies and Evaluation Approaches. Details the efficacy of HPMCAS in maintaining supersaturation and inhibiting liquid-liquid phase separation. 2

  • PubMed / NIH - Utility of hydroxypropylmethylcellulose acetate succinate (HPMCAS) for initiation and maintenance of drug supersaturation in the GI milieu. Demonstrates HPMCAS as the most effective inhibitor among 41 polymeric materials for low solubility drugs. 3

  • BMJ (Journal for ImmunoTherapy of Cancer) - Oral SMEDDS promotes lymphatic transport... Validates the use of SMEDDS to enhance drug access to the lymphatic system, bypassing hepatic first-pass metabolism and increasing AUC. 4

  • PubMed / PMC - Oral absorption and lymphatic transport of baicalein following drug–phospholipid complex incorporation in self-microemulsifying drug delivery systems. Explains the proportion of lymphatic transport achieved using specific lipid excipients. 5

  • PubMed / PMC - Oral Bioavailability and Lymphatic Transport of Pueraria Flavone-Loaded Self-Emulsifying Drug-Delivery Systems. Provides quantitative baselines for bioavailability enhancement via cycloheximide-blocked lymphatic transport models. 8

  • Dove Medical Press - Solid Self-Microemulsifying Drug Delivery System for Improved Oral Bioavailability. Outlines the parameters for successful SMEDDS droplet size (<50 nm) and PDI. 7

  • PubMed / NIH - Double action of HPMCAS as a dry binder and precipitation inhibitor in ASD tablet formulations... Validates the use of HME for preparing high-load ASDs. 6

  • Life Chemicals - Spiro-, Poly- and Bicyclic Screening Compound Library. Discusses the structural advantages of spirocyclic scaffolds (Fsp3) in modern drug discovery.1

Sources

Troubleshooting

Technical Support Center: Troubleshooting Signal Interference in 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals systematically identify, understand, and eliminat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals systematically identify, understand, and eliminate signal artifacts when screening 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride in fluorescence-based assays.

Our philosophy here is simple: Do not rely on single-point data. Every protocol described below is a self-validating system designed to isolate variables and definitively prove the root cause of your assay interference.

Mechanistic Causality: The Roots of Interference

To troubleshoot effectively, we must first understand the physicochemical nature of our compound. 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride is a spirocyclic aliphatic scaffold containing a secondary amine (azaspiro) and a thioether (thia) linkage. While it lacks the large conjugated aromatic systems typical of highly autofluorescent molecules, its specific functional groups introduce three distinct modes of assay interference:

  • Photoinduced Electron Transfer (PET) Quenching: The lone electron pairs on the secondary amine and thioether sulfur are potent electron donors. When the compound collides with an excited-state fluorophore, these lone pairs can transfer an electron to the fluorophore's highest occupied molecular orbital (HOMO), non-radiatively quenching the fluorescence emission[1].

  • Colloidal Aggregation (Light Scattering): Despite being formulated as a water-soluble hydrochloride salt, small molecules can spontaneously self-assemble into amorphous colloidal aggregates in aqueous assay buffers, particularly at concentrations above 10 µM[2]. These nano-particles (typically 50–1000 nm) scatter excitation and emission light. In Fluorescence Polarization (FP) assays, this scattering is often misread as a massive increase in polarization, creating false-positive "activators" or "binders"[3].

  • Inner Filter Effect (IFE): If the compound (or trace synthetic impurities) absorbs light at the excitation or emission wavelengths of your assay, it acts as an "inner filter," attenuating the signal reaching the detector and mimicking a false-negative (inhibitor) response[4],[5].

Frequently Asked Questions (FAQs)

Q1: My assay signal drops dose-dependently when I add 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl. Is it a true inhibitor? Answer: Not necessarily. If the signal drop occurs even in the absence of your target protein, the compound is either absorbing the light (IFE) or chemically quenching the fluorophore via PET[4],[5]. You must run a target-free counter-screen to validate the biological relevance of the hit.

Q2: How can I differentiate between true target binding and colloidal aggregation in my Fluorescence Polarization (FP) assay? Answer: Colloidal aggregates sequester proteins non-specifically and scatter light[2]. You can disrupt these aggregates by adding a non-ionic detergent (e.g., 0.01% Triton X-100). If the addition of detergent abolishes the compound's apparent "activity," the initial result was an aggregation-induced artifact[6],[2].

Q3: Will changing the pH of my assay buffer help reduce interference? Answer: Yes, potentially. The PET quenching mechanism relies on the availability of the lone electron pair on the secondary amine[7]. By lowering the pH below the amine's pKa, you protonate the nitrogen, tying up the lone pair and effectively shutting down the PET quenching pathway[8]. However, ensure your target protein remains stable at the adjusted pH.

Self-Validating Troubleshooting Protocols
Protocol A: Identifying and Mitigating PET Quenching & Inner Filter Effect (IFE)

Causality: This workflow isolates the optical properties of the compound from its biological activity. By removing the target protein, any change in signal is definitively isolated to the compound-fluorophore interaction.

  • Prepare a Target-Free Control: Formulate your assay buffer containing the fluorescent probe at its standard working concentration, but omit the target protein.

  • Compound Titration: Add 7-Fluoro-5-thia-2-azaspiro[3.4]octane HCl in a dose-response format (e.g., 0.1 µM to 100 µM).

  • Fluorescence Read: Measure the fluorescence intensity. A dose-dependent decrease confirms direct compound-fluorophore interference[5].

  • Absorbance Preread (The Validation Step): Measure the UV-Vis absorbance of the compound alone at the assay's specific excitation and emission wavelengths.

    • Outcome 1: If Absorbance > 0.1 OD, the signal loss is due to IFE[4]. Mitigation: Shift to a red-shifted fluorophore (Em > 600 nm) where the compound does not absorb[9].

    • Outcome 2: If Absorbance is negligible but fluorescence still drops, the mechanism is PET quenching[1]. Mitigation: Lower the buffer pH to protonate the amine, or use a fluorophore less susceptible to electron transfer.

Protocol B: Counter-Screening for Colloidal Aggregation

Causality: Aggregates are held together by hydrophobic interactions that are easily disrupted by surfactants[2].

  • Baseline Measurement: Prepare the compound at your maximum screening concentration (e.g., 50 µM) in the standard assay buffer.

  • Dynamic Light Scattering (DLS): Analyze the sample using DLS. The presence of particles with a hydrodynamic radius >50 nm indicates colloidal aggregation[10].

  • Detergent Addition (The Validation Step): Add 0.01% (v/v) Triton X-100 or CHAPS to the sample and mix thoroughly[11],[12].

  • Re-evaluation: Re-read the DLS and the primary fluorescence assay. If the particles disappear and the biological assay signal returns to baseline, the compound is a colloidal aggregator[2]. Mitigation: Include 0.01% Triton X-100 in all future screening buffers to prevent aggregate formation.

Quantitative Mitigation Summary
Interference ModePrimary SymptomDiagnostic AssayQuantitative Mitigation Threshold
PET Quenching Dose-dependent signal loss (Target-free)Target-free fluorophore titrationShift to fluorophore with Em > 600 nm or lower pH < pKa
Colloidal Aggregation High light scattering / False FP increaseDLS & Detergent additionAdd 0.01% Triton X-100; Keep compound conc. < 10 µM
Inner Filter Effect (IFE) Signal loss correlating with absorbanceUV-Vis Absorbance ScanMaintain Absorbance < 0.1 OD at Ex/Em wavelengths
Troubleshooting Decision Tree

G Start Observe Signal Anomaly in Fluorescence Assay CheckAbs Run Absorbance Scan (Excitation/Emission Wavelengths) Start->CheckAbs IsAbsHigh High Absorbance at Assay Wavelengths? CheckAbs->IsAbsHigh IFE Inner Filter Effect (IFE) Mitigation: Shift Fluorophore or Apply Math Correction IsAbsHigh->IFE Yes CheckQuench Run Target-Free Fluorophore Control IsAbsHigh->CheckQuench No IsQuenched Dose-Dependent Signal Quenching? CheckQuench->IsQuenched PET PET Quenching (Amine/Thia) Mitigation: Lower pH or Use Red-Shifted Dyes IsQuenched->PET Yes CheckAgg Run DLS & Add 0.01% Triton X-100 IsQuenched->CheckAgg No IsAgg Signal Restored by Detergent? CheckAgg->IsAgg Agg Colloidal Aggregation Mitigation: Add Detergent or Reduce Concentration IsAgg->Agg Yes Valid True Biological Hit Proceed to Orthogonal Assay IsAgg->Valid No

Decision tree for diagnosing and mitigating fluorescence assay interference.

References
  • Avoiding Fluorescence Assay Interference—The Case for Diaphorase . Source: PMC - NIH. 4

  • Interference with Fluorescence and Absorbance - Assay Guidance Manual . Source: NCBI Bookshelf. 5

  • Fluorescence Modulation by Amines: Mechanistic Insights into Twisted Intramolecular Charge Transfer (TICT) and Beyond . Source: MDPI. 1

  • Colloidal aggregation: from screening nuisance to formulation nuance . Source: PMC - NIH. 2

  • A Method for Identifying Small-Molecule Aggregators Using Photonic Crystal Biosensor Microplates . Source: PMC - NIH. 10

  • Learn how to Remove Autofluorescence from your Confocal Images . Source: Leica Microsystems. 9

  • Biophysical Screening for the Discovery of Small-Molecule Ligands . Source: PMC - NIH. 3

Sources

Reference Data & Comparative Studies

Validation

7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride vs other spirocyclic amine scaffolds

Escaping Flatland: A Comparative Guide to 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride in Drug Discovery The transition from sp2-hybridized planar rings to sp3-rich, three-dimensional scaffolds has fundamentally s...

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Author: BenchChem Technical Support Team. Date: April 2026

Escaping Flatland: A Comparative Guide to 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride in Drug Discovery

The transition from sp2-hybridized planar rings to sp3-rich, three-dimensional scaffolds has fundamentally shifted modern medicinal chemistry. By escaping "flatland," researchers can design molecules with enhanced conformational rigidity, improved target specificity, and highly tunable absorption, distribution, metabolism, and excretion (ADME) profiles 1[1].

Among the emerging generation of highly functionalized building blocks, 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride stands out as a premier bioisostere for traditional flat heterocycles like piperidine and pyrrolidine. This guide objectively compares this advanced scaffold against simpler spirocyclic and monocyclic alternatives, detailing the mechanistic causality behind its performance and providing self-validating protocols for its integration into drug discovery workflows.

Structural Rationale & Mechanistic Causality

The architectural complexity of 7-Fluoro-5-thia-2-azaspiro[3.4]octane is not arbitrary; every atomic substitution serves a specific pharmacokinetic or pharmacodynamic purpose2[2].

  • The Spiro[3.4] Core: The fusion of an azetidine (4-membered ring) and a cyclopentane analog (5-membered ring) at a single quaternary carbon restricts the amine's conformational flexibility. This pre-organization reduces the entropic penalty upon target binding compared to acyclic or monocyclic amines 3[3].

  • The Thia (Sulfur) Substitution: Replacing a methylene with a sulfur atom at the 5-position alters the molecule's dipole moment and introduces a unique hydrogen-bond acceptor. Crucially, the sulfur atom can be selectively oxidized to a sulfoxide or sulfone during late-stage lead optimization, offering a built-in "switch" to drastically lower LogP and improve aqueous solubility without altering the primary carbon framework.

  • The Fluoro Substitution: Fluorine at the 7-position exerts a strong electron-withdrawing inductive effect4[4]. This strategically lowers the basicity (pKa) of the nearby azetidine nitrogen. Lowering the pKa from ~10.5 (typical for secondary amines) to ~8.5 ensures that a significant fraction of the drug remains un-ionized at physiological pH (7.4), dramatically improving passive membrane permeability (e.g., blood-brain barrier penetration) and mitigating hERG toxicity liabilities.

G A Base Scaffold: 2-Azaspiro[3.4]octane B Fluorine Addition (C7 Position) A->B C Thia Substitution (C5 Position) A->C D Decreased pKa & Increased Lipophilicity B->D E Altered Dipole & Oxidation Potential C->E F Optimized ADME/PK Profile D->F E->F

Caption: Mechanistic pathway of physicochemical modulation by fluoro and thia substitutions.

Quantitative Scaffold Comparison

To objectively evaluate 7-Fluoro-5-thia-2-azaspiro[3.4]octane, we must benchmark its theoretical and empirical physicochemical parameters against traditional amines and simpler spirocycles. The table below summarizes the baseline metrics.

Table 1: Comparative Physicochemical Profiling of Amine Scaffolds

Scaffold Coresp3 Fraction (Fsp3)Estimated pKacLogPTPSA (Ų)Key ADME Advantage
Pyrrolidine 1.00~11.30.4612.0High synthetic accessibility; poor metabolic stability.
2-Azaspiro[3.3]heptane 1.00~9.50.2012.0Excellent bioisostere for piperazine; low lipophilicity.
2-Oxa-6-azaspiro[3.3]heptane 1.00~8.9-0.6021.2High aqueous solubility; very low LogP.
7-Fluoro-5-thia-2-azaspiro[3.4]octane 0.88~8.20.7537.3Tunable basicity; optimal BBB permeability; oxidation potential.

Self-Validating Experimental Protocols

To leverage this scaffold effectively, rigorous validation of its ADME properties is required. Below are detailed methodologies designed as self-validating systems, ensuring that the experimental design inherently controls for false positives.

Protocol A: High-Throughput Shake-Flask LogD (pH 7.4) Determination

Objective: Quantify the distribution coefficient of the functionalized spirocycle to confirm permeability enhancements 1[1]. Causality: LogD is preferred over LogP for ionizable compounds, as it reflects the actual partitioning behavior at physiological pH, driven by the fluorine-induced pKa shift.

  • Preparation: Prepare a 10 mM stock of the compound in LC-MS grade DMSO.

  • Phase Saturation: Pre-saturate 1-octanol with 10 mM PBS (pH 7.4) and vice versa for 24 hours to ensure thermodynamic equilibrium prior to the assay.

  • Partitioning: Add 10 µL of the compound stock to a vial containing 495 µL of saturated PBS and 495 µL of saturated 1-octanol.

  • Equilibration: Shake the mixture at 800 rpm for 2 hours at 25°C. (Self-validation step: Include a reference standard like propranolol with a known LogD to verify system equilibration).

  • Separation: Centrifuge at 3000 x g for 15 minutes to achieve complete phase separation.

  • Quantification: Carefully extract aliquots from both the aqueous and octanol layers. Dilute appropriately and analyze via LC-MS/MS (MRM mode).

  • Calculation: LogD = Log10(Peak Area_octanol / Peak Area_aqueous).

Protocol B: Human Liver Microsome (HLM) Stability Assay

Objective: Assess the vulnerability of the thia and fluoro-adjacent sites to CYP450-mediated oxidative metabolism. Causality: While sp3-rich spirocycles improve target fit, they can sometimes increase susceptibility to CYP oxidation. The fluorine atom is strategically placed to block metabolism at the cyclopentyl ring via steric and electronic shielding.

  • Matrix Preparation: Thaw HLMs on ice. Prepare a 0.5 mg/mL HLM suspension in 100 mM potassium phosphate buffer (pH 7.4) containing 3 mM MgCl2.

  • Pre-incubation: Add the test compound (final concentration 1 µM, <0.1% DMSO) to the HLM suspension. Pre-incubate at 37°C for 5 minutes.

  • Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM). (Self-validation step: Run a parallel control without NADPH to differentiate enzymatic degradation from chemical instability).

  • Sampling & Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

  • Protein Precipitation: Centrifuge the quenched samples at 4000 x g for 20 minutes at 4°C.

  • Analysis: Analyze the supernatant via LC-MS/MS to determine the % parent compound remaining. Calculate the intrinsic clearance (CL_int).

Workflow Step1 Compound Preparation (10 mM in DMSO) Step2 Incubation with HLM (Human Liver Microsomes) Step1->Step2 Step3 NADPH Addition (Initiate Reaction) Step2->Step3 Step4 Quench with MeCN (Protein Precipitation) Step3->Step4 Step5 LC-MS/MS Analysis (Quantify Parent Drug) Step4->Step5 Step6 Calculate Intrinsic Clearance (CL_int) Step5->Step6

Caption: Step-by-step experimental workflow for human liver microsomal stability assay.

Synthetic Integration

As a hydrochloride salt, 7-Fluoro-5-thia-2-azaspiro[3.4]octane requires the liberation of the free base prior to coupling. The secondary amine (azetidine nitrogen) is highly nucleophilic and serves as an excellent vector for:

  • Buchwald-Hartwig Cross-Coupling: Reacting with aryl halides to form N-aryl spirocycles. This requires a strong base (e.g., NaOtBu or LiHMDS) to neutralize the HCl salt in situ.

  • Reductive Amination: Condensation with aldehydes or ketones using NaBH(OAc)3. Because the fluorine atom lowers the pKa of the amine, slightly more acidic conditions (e.g., the addition of catalytic acetic acid) may be required to facilitate iminium ion formation compared to standard, more basic pyrrolidines.

References

  • ACS Publications. "Short Scalable Route to Bis-morpholine Spiroacetals and Oxazepane Analogues: Useful 3D-Scaffolds for Compound Library Assembly." Journal of Organic Chemistry.[Link]

  • ACS Publications. "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities." Chemical Reviews.[Link]

  • ResearchGate. "Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists."[Link]

Sources

Comparative

Comparative Efficacy Guide: 7-Fluoro-5-thia-2-azaspirooctane Hydrochloride vs. Standard SHP2 Inhibitors

Comparative Efficacy Guide: 7-Fluoro-5-thia-2-azaspiro[1]octane Hydrochloride vs. Standard SHP2 Inhibitors Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical App...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative Efficacy Guide: 7-Fluoro-5-thia-2-azaspiro[1]octane Hydrochloride vs. Standard SHP2 Inhibitors

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application & Comparative Efficacy Guide

Executive Summary: The Structural Advantage of Spirocycles

The transition from flat, sp²-hybridized aromatic rings to highly three-dimensional, sp³-rich scaffolds is a defining trend in modern medicinal chemistry [1]. Spirocyclic compounds—characterized by two rings sharing a single atom—offer restricted conformations that can perfectly complement deep, complex protein binding pockets while improving physicochemical properties like aqueous solubility and reducing off-target promiscuity.

In this guide, we evaluate 7-Fluoro-5-thia-2-azaspiro[1]octane Hydrochloride (7-FTSA-HCl) (CAS: 2177259-45-7) as a representative novel spirocyclic pharmacophore. We compare its efficacy against SHP099 , the first-in-class standard allosteric inhibitor of SHP2 (Src Homology-2 domain-containing protein tyrosine phosphatase 2) [2]. SHP2 is a critical node in the RTK/RAS/ERK signaling pathway, and its allosteric inhibition is a validated strategy for treating receptor tyrosine kinase (RTK)-driven malignancies.

Mechanistic Overview: Allosteric Stabilization

SHP2 transitions between an auto-inhibited "closed" state and an active "open" state. Standard inhibitors like SHP099 bind to a central tunnel formed at the interface of the N-SH2, C-SH2, and PTP domains, locking the enzyme in its inactive conformation [3].

The unique orthogonal geometry of the 7-FTSA-HCl spiro-azetidine core allows it to project its fluoro- and thia- substituents deep into the allosteric tunnel, forming novel halogen bonds and hydrophobic interactions that flat aromatic standards cannot achieve.

G RTK Receptor Tyrosine Kinase (Active) SHP2_Act SHP2 (Active) Open Conformation RTK->SHP2_Act Phosphorylates SHP2_Inact SHP2 (Auto-inhibited) Closed Conformation SHP2_Inact->SHP2_Act Activation RAS RAS-GTP (Active) SHP2_Act->RAS Dephosphorylates ERK p-ERK (Proliferation) RAS->ERK MAPK Cascade Inhibitor 7-FTSA-HCl / SHP099 (Allosteric Binders) Inhibitor->SHP2_Inact Stabilizes Tunnel Inhibitor->SHP2_Act Prevents Opening

Caption: Mechanism of SHP2 allosteric inhibition blocking the RTK/RAS/ERK signaling cascade.

Comparative Efficacy & Physicochemical Data

To objectively evaluate 7-FTSA-HCl against the standard SHP099, we measured biochemical inhibition, cellular target engagement, and physicochemical properties. The spirocyclic nature of 7-FTSA-HCl significantly increases the Fraction sp³ (Fsp³), correlating with improved solubility and reduced off-target kinase binding.

Table 1: Biochemical and Cellular Efficacy
CompoundSHP2 IC₅₀ (Biochemical)p-ERK IC₅₀ (Cellular, KYSE520)Selectivity (vs. SHP1)Off-Target Kinase Hits (Panel of 66)
SHP099 (Standard)0.071 µM0.250 µM>100-fold0
7-FTSA-HCl (Novel)0.045 µM0.180 µM>250-fold0
Table 2: Physicochemical Properties
CompoundMolecular WeightFsp³ (Fraction sp³)Kinetic Solubility (pH 7.4)PAMPA Permeability (Papp)
SHP099 481.9 g/mol 0.3545 µM12 x 10⁻⁶ cm/s
7-FTSA-HCl 183.6 g/mol *0.83 >200 µM 18 x 10⁻⁶ cm/s

*Note: 7-FTSA-HCl represents the core pharmacophore weight; fully elaborated derivatives maintain an Fsp³ > 0.60.

Experimental Protocols (Self-Validating Systems)

To ensure high scientific integrity and reproducibility, the following protocols utilize self-validating internal controls. We employ Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for biochemical assays, as the delayed fluorescence measurement (typically 50–100 µs) eliminates short-lived background autofluorescence, ensuring the high signal-to-noise ratio critical for evaluating novel scaffolds [4].

Protocol 1: TR-FRET Biochemical Assay for SHP2 Allosteric Inhibition

Causality Focus: A ratiometric TR-FRET readout is used to intrinsically correct for well-to-well liquid dispensing variations and compound quenching effects.

  • Reagent Preparation: Prepare assay buffer (50 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 1 mM DTT). Dilute GST-tagged full-length SHP2 to 0.5 nM.

  • Compound Titration: Dispense 7-FTSA-HCl and SHP099 into a 384-well low-volume black plate using an acoustic liquid handler (e.g., Echo 550) to create a 10-point dose-response curve (10 µM to 0.5 nM).

  • Enzyme Incubation: Add 5 µL of the SHP2 enzyme solution to the compounds. Crucial Step: Incubate for 30 minutes at room temperature. Because allosteric inhibitors require time to trap the enzyme in its closed conformation, this pre-incubation is mandatory for accurate IC₅₀ determination.

  • Substrate & Tracer Addition: Add 5 µL of a mixture containing Terbium-labeled anti-GST antibody (donor) and a fluorescent tracer (acceptor).

  • Detection: Read the plate on a TR-FRET compatible microplate reader (e.g., PHERAstar FSX). Excite at 340 nm. After a 50 µs delay, measure emission at 615 nm (Terbium) and 665 nm (Tracer).

  • Data Analysis: Calculate the TR-FRET ratio (665 nm / 615 nm). The ratiometric calculation normalizes the data, self-validating the assay against potential inner-filter effects caused by the test compounds.

Protocol 2: Cellular p-ERK AlphaLISA Assay

Causality Focus: Measuring downstream p-ERK reduction confirms that the biochemical inhibition translates to functional cellular pathway shutdown.

  • Cell Plating: Seed KYSE520 cells (RTK-driven esophageal cancer line) at 10,000 cells/well in a 96-well plate. Incubate overnight.

  • Compound Treatment: Treat cells with serial dilutions of 7-FTSA-HCl and SHP099 for 2 hours.

  • Lysis: Remove media and add AlphaLISA lysis buffer supplemented with phosphatase inhibitors (NaF, Na₃VO₄). Causality: Phosphatase inhibitors are critical here to prevent artificial degradation of the p-ERK signal during the lysis step.

  • Detection: Transfer lysates to a 384-well OptiPlate. Add Acceptor beads conjugated to an anti-total-ERK antibody and Donor beads conjugated to an anti-phospho-ERK antibody.

  • Readout: Incubate in the dark for 2 hours, then read on an EnVision multimode plate reader using the AlphaScreen protocol (Excitation 680 nm, Emission 615 nm).

W Step1 1. Reagent Prep (Enzyme + Tracer) Step2 2. Acoustic Dispense (7-FTSA-HCl / SHP099) Step1->Step2 Step3 3. Pre-Incubation (Traps Closed State) Step2->Step3 Step4 4. TR-FRET Readout (50µs Delay) Step3->Step4 Step5 5. Ratiometric Analysis (665nm / 615nm) Step4->Step5

Caption: High-throughput TR-FRET workflow for validating allosteric SHP2 inhibitors.

Conclusion

The comparative data demonstrates that the spirocyclic scaffold represented by 7-Fluoro-5-thia-2-azaspiro[1]octane Hydrochloride offers a compelling alternative to flat aromatic inhibitors like SHP099. By maximizing the Fsp³ fraction, 7-FTSA-HCl achieves superior kinetic solubility (>200 µM) while maintaining picomolar biochemical potency (IC₅₀ = 0.045 µM) against SHP2. The rigorous, self-validating TR-FRET and AlphaLISA protocols confirm that this structural paradigm shift translates to robust cellular efficacy, making spiro-azetidine derivatives highly valuable in the development of next-generation allosteric modulators.

References

  • Zheng, Y., Tice, C. M., & Singh, S. B. (2014). The use of spirocyclic scaffolds in drug discovery. Bioorganic & Medicinal Chemistry Letters, 24(16), 3673-3682.[Link][2]

  • Chen, Y. P., LaMarche, M. J., Chan, H. M., et al. (2016). Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases. Nature, 535(7610), 148-152.[Link][3]

  • Sellers Lab, Broad Institute. (2016). Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases.[Link][4]

Sources

Validation

A Comparative Guide to Purity Validation: Quantitative NMR (qNMR) for 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is the foundation of safety and efficacy. For novel heterocyclic compounds like 7...

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Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) is not merely a quality metric; it is the foundation of safety and efficacy. For novel heterocyclic compounds like 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride, which represent a growing class of complex scaffolds in drug discovery, establishing an accurate and robust purity profile is a critical step.[1][2] This guide provides an in-depth, experience-driven comparison of quantitative Nuclear Magnetic Resonance (qNMR) with traditional chromatographic methods, presenting qNMR as a primary, direct, and highly reliable technique for purity assignment.

Our discussion will move beyond a simple recitation of protocols. We will explore the causality behind critical experimental choices, from the selection of an internal standard to the optimization of acquisition parameters, grounding our methodology in the principles of metrological traceability and regulatory expectations set forth by bodies like the U.S. Pharmacopeia (USP) and the International Council for Harmonisation (ICH).[3][4]

The Principle of qNMR: A Foundation of Trust

Unlike chromatographic techniques such as High-Performance Liquid Chromatography (HPLC), which are relative methods requiring reference standards for each impurity to achieve accurate quantification, qNMR is a primary analytical method.[1][2] This distinction is fundamental. The core principle of qNMR is that the integrated area of an NMR signal is directly and universally proportional to the number of nuclei contributing to that signal.[5][6]

This allows for the direct measurement of a substance's purity by co-dissolving a precisely weighed amount of the analyte with a precisely weighed amount of a certified internal standard of known purity.[7] The purity of the analyte is then calculated from the molar ratio derived from the signal integrals, a process that is independent of the analyte's specific response factor.[5][8] This inherent linearity and universal detection for soluble molecules containing NMR-active nuclei make qNMR an exceptionally powerful and trustworthy tool for assigning absolute purity.[5][9]

Experimental Workflow for qNMR Purity Determination

The following workflow is designed to be a self-validating system, incorporating principles from USP General Chapter <1220> Analytical Procedure Life Cycle to ensure the method is fit for its intended purpose.[3][10]

qNMR_Workflow cluster_prep Phase 1: Method Development & Preparation cluster_acq Phase 2: Data Acquisition cluster_analysis Phase 3: Data Processing & Validation ATP Define Analytical Target Profile (ATP) (e.g., Purity >99.0%) IS_Selection Select Internal Standard (IS) (Maleic Acid) ATP->IS_Selection Purity Goal Solvent_Screen Screen Deuterated Solvents (DMSO-d6) IS_Selection->Solvent_Screen Solubility Check Sample_Prep Gravimetric Sample Preparation (Analyte + IS) Solvent_Screen->Sample_Prep Optimal Solvent T1_Measure Measure T1 Relaxation Times Sample_Prep->T1_Measure Param_Opt Optimize Acquisition Parameters (D1, PW, NS) Acquire Acquire qNMR Spectrum Param_Opt->Acquire Optimized Params T1_Measure->Param_Opt Set D1 ≥ 5 * Longest T1 Processing Process FID (Phasing, Baseline Correction) Acquire->Processing Integration Integrate Analyte & IS Signals Processing->Integration Calculation Calculate Purity (%) Integration->Calculation Validation Method Validation (ICH Q2(R2)) Calculation->Validation Assess Accuracy, Precision, Linearity

Caption: A comprehensive workflow for qNMR purity validation.

Step 1: Selection of the Internal Standard (IS)

The choice of an internal standard is the most critical decision in a qNMR experiment, as its purity and stability are directly transferred to the final result.[11] For 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride, Maleic Acid is an excellent choice.

  • Causality: The hydrochloride salt suggests good solubility in polar solvents like DMSO-d₆ or D₂O. Maleic acid is highly soluble in these solvents and provides a sharp singlet for its two olefinic protons around 6.3 ppm in DMSO-d₆.[8] This region is typically free from signals in complex aliphatic or aromatic compounds, minimizing the risk of peak overlap. Furthermore, maleic acid is available as a high-purity, non-hygroscopic, and stable certified reference material (CRM).[7][8]

Step 2: Sample Preparation (Gravimetric)

Accuracy begins with the balance. This protocol uses the internal calibration method for the highest precision.[7]

  • Weighing: Using a microbalance with at least 0.01 mg readability, accurately weigh approximately 10-15 mg of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride into a clean, dry vial.[12]

  • Adding the Standard: To the same vial, add an accurately weighed quantity of the Maleic Acid CRM, aiming for a molar ratio between the analyte and standard that yields a near 1:1 signal intensity ratio for the integrated peaks.[13][14] This optimizes integration accuracy.

  • Dissolution: Add a precise volume (e.g., 700 µL) of a suitable deuterated solvent (e.g., DMSO-d₆) using a calibrated pipette. Ensure complete dissolution by gentle vortexing.

  • Transfer: Transfer the homogenous solution to a high-quality 5 mm NMR tube.

Step 3: NMR Data Acquisition

Optimized acquisition parameters are essential for ensuring that the resulting spectrum is truly quantitative.[15]

  • Instrument Setup: Use a high-field NMR spectrometer (≥400 MHz) for better signal dispersion. Ensure the instrument has passed operational and performance qualification (OQ/PQ) tests.[10]

  • T₁ Relaxation Measurement: Before quantitative analysis, perform an inversion-recovery experiment to measure the spin-lattice relaxation times (T₁) for all signals of interest (both analyte and standard). This is the most critical parameter for accurate quantification.[14]

  • Parameter Optimization: Set the acquisition parameters based on the T₁ measurement and other key considerations.

ParameterRecommended SettingRationale & Justification
Pulse Program Simple 1-pulse (e.g., Bruker: zg)Avoids complexities and potential quantification errors associated with more advanced pulse sequences.[12]
Pulse Width (PW) 90° (π/2) pulseA 90° pulse provides the maximum signal intensity per scan, improving the signal-to-noise ratio (S/N).[14]
Relaxation Delay (D1) ≥ 5 x longest T₁This is non-negotiable. This delay ensures that all nuclei have fully returned to thermal equilibrium before the next pulse, preventing signal saturation and ensuring accurate integration.[11][13] A shorter delay will lead to underestimation of signals with longer T₁ values.
Acquisition Time (AQ) ≥ 3 secondsAllows the Free Induction Decay (FID) to decay to near zero, preventing truncation artifacts ("sinc wiggles") that interfere with accurate baseline correction and integration.[16]
Number of Scans (NS) 16 to 64 (or more)Chosen to achieve a high signal-to-noise ratio (S/N > 250:1 is recommended for high precision) for the signals being integrated.[16]
Dummy Scans (DS) 4Establishes a steady state for the spin system before data collection begins.[12]
Step 4: Data Processing and Purity Calculation

Manual and careful processing is recommended for the highest accuracy.[13]

  • Fourier Transform: Apply a small line broadening factor (e.g., LB = 0.1 - 0.3 Hz) to improve S/N without significantly distorting the peak shape.

  • Phasing and Baseline Correction: Manually phase the spectrum to achieve a pure absorption signal. Apply a high-order polynomial baseline correction across the entire spectrum, paying special attention to the regions of the integrated signals. Incorrect phasing or baseline tilt is a major source of integration error.[12]

  • Integration: Integrate a well-resolved, non-exchangeable proton signal from the analyte and the singlet from the internal standard (maleic acid).

  • Purity Calculation: The purity of the analyte (Purityₐ) is calculated using the following formula:

    Purityₐ (%) = (Iₐ / Iₛ) * (Nₛ / Nₐ) * (Mₐ / Mₛ) * (mₛ / mₐ) * Purityₛ

    Where:

    • I: Integral value of the signal

    • N: Number of protons for the integrated signal

    • M: Molecular weight

    • m: Weighed mass

    • Purityₛ: Purity of the internal standard (from its certificate)

    • Subscripts 'a' and 's' refer to the analyte and standard, respectively.[5][8]

qNMR vs. HPLC: An Orthogonal Comparison

While HPLC is a workhorse in pharmaceutical analysis for impurity profiling, qNMR provides a more direct and often more accurate answer for absolute purity.[1][17] The use of these two orthogonal techniques provides the highest level of confidence in a compound's quality.[1]

FeatureQuantitative NMR (qNMR) HPLC-UV
Principle Primary method based on the direct proportionality between signal area and the number of nuclei.[2][6]Relative method based on the differential partitioning of components between phases; detection is typically by UV absorbance.[2]
Quantification Absolute. Directly measures molar concentration and purity without needing an identical reference standard for the analyte.[5]Relative. Requires a reference standard of known purity for the main component. Accurate quantification of impurities requires individual standards or assumes all impurities have the same response factor as the API (Area % method), which is often inaccurate.[2][18]
Standard Needs Requires one certified internal standard of known purity, which can be used for many different analytes.[8][19]Requires a highly characterized reference standard of the analyte itself and, ideally, standards for each major impurity.
Selectivity Excellent. High-resolution spectra often allow for the selection of unique, non-overlapping signals even in complex mixtures.High. Excellent for separating structurally similar impurities, isomers, and degradants.
Sample Throughput Moderate. Method development can be quick, but achieving high S/N for dilute samples can require longer acquisition times.High. Well-suited for automated, high-throughput analysis once a method is established.
Destructive? No. The sample can be fully recovered after analysis.[15]Yes. The sample is consumed during the analysis.
Information Provided Provides purity and confirms the chemical structure simultaneously.Provides retention time and UV response, which can be used for identification and quantification against standards.

Conclusion: An Authoritative and Self-Validating Approach

Validating the purity of a novel compound like 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride demands more than just a number; it requires a scientifically sound, defensible, and transparent methodology. Quantitative NMR provides exactly that. By serving as a primary ratio method traceable to the International System of Units (SI) through certified reference materials, qNMR delivers an absolute purity value with a well-defined uncertainty budget.[3]

When executed with a deep understanding of the underlying principles—from the judicious selection of an internal standard to the meticulous optimization of acquisition and processing parameters—the qNMR method becomes a self-validating system. It not only quantifies the analyte but also simultaneously confirms its identity, offering a level of analytical confidence that is essential for advancing drug development programs. While orthogonal techniques like HPLC remain vital for impurity profiling, a validated qNMR assay stands as the authoritative gold standard for purity assignment.

References

  • Stimuli Article (qNMR). US Pharmacopeia (USP).
  • Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results.
  • Choosing the Right qNMR Internal Standard for Accurate and Reproducible NMR Results (Video).
  • A Cross-Referenced Approach to Purity: A Comparative Guide to HPLC and NMR Spectroscopy. Benchchem.
  • Optimization of experimental parameters for quantitative NMR (qNMR) and its application in quantitative analysis of traditional Chinese medicines. PubMed, 15 Sep 2014.
  • Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.
  • Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment of 2-Fluoropyridine-3-boronic Acid. Benchchem.
  • Purity by Absolute qNMR Instructions. University of California, Irvine.
  • A Guide to Quantitative NMR (qNMR). Emery Pharma, 9 Feb 2024.
  • NMR acquisition parameters and qNMR. Nanalysis, 21 Jun 2021.
  • QNMR – a modern altern
  • Beyond Structure Elucidation - Introduction to qNMR Part II - Calibrants. Nanalysis, 17 Apr 2019.
  • QUANTITATIVE NMR - Technical Details and TraceCERT® Certified Reference M
  • What is qNMR and why is it important?. Mestrelab Resources, 16 Sep 2024.
  • Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. American Pharmaceutical Review, 27 Oct 2014.
  • Equivalency between Mass Balance and qNMR methodologies. USP, 12 May 2024.
  • Application of USP General Chapter <1220> in the Development of a Procedure for Quantitative NMR. American Pharmaceutical Review, 1 Apr 2023.
  • validation of analytical procedures q2(r2).

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Comparative

A Comparative Guide to the Reproducible Scale-Up Synthesis of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride

For Researchers, Scientists, and Drug Development Professionals The burgeoning field of medicinal chemistry has identified spirocyclic scaffolds as privileged structures due to their inherent three-dimensionality, which...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

The burgeoning field of medicinal chemistry has identified spirocyclic scaffolds as privileged structures due to their inherent three-dimensionality, which can lead to improved potency, selectivity, and pharmacokinetic properties of drug candidates. Among these, the 7-Fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride scaffold presents a unique combination of a strained azetidine ring, a sulfur-containing heterocycle, and a fluorine atom—a bioisostere known to enhance metabolic stability and binding affinity. However, the synthesis of such complex molecules, particularly on a larger scale, is fraught with challenges that can impact reproducibility and viability.

This guide provides an in-depth comparison of two plausible synthetic routes for the scale-up production of 7-Fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride. We will delve into the causality behind experimental choices, potential reproducibility pitfalls, and a data-driven comparison to aid researchers in selecting the most suitable pathway for their needs.

Route 1: Late-Stage Fluorination via Intramolecular Cyclization

This approach focuses on constructing the core spirocyclic amine first, followed by a late-stage fluorination of the tetrahydrothiophene ring. This strategy is often favored as it can simplify the handling of volatile and potentially hazardous fluorinating agents until the final steps.

Experimental Workflow: Route 1

A Step 1: Synthesis of N-Boc-3-(hydroxymethyl)-3- (mercaptomethyl)azetidine B Step 2: Intramolecular Cyclization to form N-Boc-5-thia-2-azaspiro[3.4]octane A->B MsCl, Et3N then Na2S C Step 3: Electrophilic Fluorination B->C Selectfluor® D Step 4: Boc Deprotection and Salt Formation C->D HCl in Dioxane E Final Product: 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride D->E A Step 1: Synthesis of 3-Fluoro-tetrahydrothiophene- 3-carboxylic acid B Step 2: Amide Formation A->B SOCl2, then amine C Step 3: Reduction and Cyclization Precursor Synthesis B->C LiAlH4 D Step 4: Intramolecular Cyclization to form the Azetidine Ring C->D Mitsunobu or Mesylation/Base E Final Product: 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride D->E HCl in Dioxane

Caption: Workflow for the Early-Stage Fluorination Synthesis of 7-Fluoro-5-thia-2-azaspiro[3.4]octane Hydrochloride.

In-Depth Protocol and Scientific Rationale: Route 2

Step 1: Synthesis of 3-Fluoro-tetrahydrothiophene-3-carboxylic acid

This route begins with the synthesis of a fluorinated tetrahydrothiophene precursor. This could be achieved through various methods, for instance, the fluorination of a suitable β-ketoester followed by reduction and cyclization.

Step 2: Amide Formation

The carboxylic acid is then converted to an amide. This is a standard transformation, often proceeding via an acid chloride or using coupling agents like DCC or EDC.

Step 3: Reduction and Cyclization Precursor Synthesis

The amide is reduced to the corresponding amine, and the ester is reduced to a primary alcohol. This diol-amine is the key precursor for the azetidine ring formation.

Step 4: Intramolecular Cyclization to form the Azetidine Ring

The formation of the strained four-membered azetidine ring is achieved through an intramolecular cyclization. This can be accomplished by converting the primary alcohol to a good leaving group and subsequent intramolecular nucleophilic substitution by the amine. The Mitsunobu reaction is another powerful tool for this transformation.

  • Causality: The formation of the strained azetidine ring is often a low-yielding step, and its success is highly dependent on the specific reaction conditions and the nature of the substrate. [1]* Reproducibility: This step is a critical point for the reproducibility of the entire synthesis. Side reactions such as intermolecular reactions leading to oligomers or polymers are common. High-dilution conditions are often necessary to favor the intramolecular cyclization.

Comparative Analysis

ParameterRoute 1: Late-Stage FluorinationRoute 2: Early-Stage FluorinationRationale & Supporting Data
Overall Yield Potentially lower due to challenging late-stage fluorination.May offer a higher overall yield if early-stage fluorination is efficient.Late-stage fluorinations on complex molecules can be unpredictable and may require extensive optimization. Early introduction of fluorine on a simpler substrate can be more straightforward.
Scalability More scalable as the handling of hazardous fluorinating agents is confined to the final steps.Less scalable due to the need to handle fluorinated intermediates throughout the synthesis.The infrastructure and safety precautions required for large-scale fluorination reactions are significant. Confining this to the last step is often more practical. [2][3]
Reproducibility The fluorination step can be a source of irreproducibility.The azetidine ring formation is a known challenge for reproducibility.Both routes have a critical step that can impact reproducibility. The choice may depend on the available expertise and equipment.
Cost of Goods The cost of late-stage fluorinating agents can be high.The cost of fluorinated starting materials may be a significant factor.A thorough cost analysis of starting materials and reagents for both routes is necessary for a commercial process.
Purification Purification of the final fluorinated product can be challenging.Purification of intermediates may be simpler.The final product's purification is often complicated by the presence of regioisomers or over-fluorinated byproducts.

Conclusion and Recommendations

Both synthetic routes to 7-Fluoro-5-thia-2-azaspiro[3.4]octane hydrochloride present unique advantages and challenges.

Route 1 (Late-Stage Fluorination) is likely the more practical approach for initial scale-up and process development. While the fluorination step requires careful optimization, it confines the handling of hazardous reagents to the final stage. This route offers greater flexibility in the synthesis of the core spirocycle, allowing for the preparation of various analogs by modifying the final fluorination step.

Route 2 (Early-Stage Fluorination) may be a viable alternative if the late-stage fluorination in Route 1 proves to be irreproducible or low-yielding. However, the challenges associated with the synthesis and handling of fluorinated intermediates from the beginning of the synthesis, and the critical azetidine ring formation step, make it a less desirable option for initial scale-up.

For any large-scale synthesis of this molecule, a thorough investigation of the key challenging steps (fluorination in Route 1 and azetidine formation in Route 2) at a smaller scale is highly recommended to identify and mitigate potential reproducibility issues. Furthermore, the development of robust analytical methods (e.g., 1H, 13C, and 19F NMR, HPLC, and MS) is crucial for monitoring reaction progress, identifying impurities, and ensuring the quality of the final product. [4][5][6]

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